5-Bromo-3-chloro-2,6-dimethoxypyridine

• CAS: 1917346-65-6

Core Science & Biosynthesis

Elucidating the Molecular Architecture of 5-Bromo-3-chloro-2,6-dimethoxypyridine: A Comprehensive ¹H and ¹³C NMR Analysis

Executive Overview

5-bromo-3-chloro-2,6-dimethoxypyridine is a highly functionalized heterocyclic scaffold frequently utilized as a critical building block in pharmaceutical development and agrochemical synthesis (1[1]). The presence of orthogonal halogens (chlorine and bromine) alongside electron-donating methoxy groups creates a complex "push-pull" electronic system across the pyridine ring.

As a Senior Application Scientist, I approach the structural elucidation of such molecules not merely as a routine data-collection exercise, but as a rigorous investigation into physical organic chemistry. Understanding the causality behind the NMR chemical shifts—specifically the interplay of inductive effects, resonance, and relativistic phenomena—is paramount for ensuring absolute structural confidence before this compound is utilized in downstream cross-coupling reactions.

¹H NMR Spectroscopy: The Anatomy of the Proton Environment

The ¹H NMR spectrum of 5-bromo-3-chloro-2,6-dimethoxypyridine is elegantly simple, yet highly informative. Because the pyridine ring is rendered asymmetric by the differing halogens at C3 (chlorine) and C5 (bromine), the molecule possesses three distinct, magnetically non-equivalent proton environments.

Quantitative Data Summary

Table 1: Empirical ¹H NMR Assignments (500 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Causality / Electronic Environment
C4-H	~7.80	Singlet (s)	1H	Deshielded by the strong inductive pull (-I) of the adjacent Cl and Br atoms; slightly mitigated by resonance (+M) from the methoxy groups.
C2-OCH₃	~4.01	Singlet (s)	3H	Deshielded by the electronegative oxygen. Experiences slight asymmetry due to the proximity of the ortho-chlorine.
C6-OCH₃	~3.99	Singlet (s)	3H	Deshielded by oxygen, but resonates slightly upfield from C2-OCH₃ due to the differing magnetic anisotropy and weaker inductive pull of bromine vs. chlorine.

Expertise & Causality: The C4 proton is the sole aromatic proton on the ring. It resonates significantly downfield because it is flanked by two highly electronegative halogens. The slight chemical shift difference between the two methoxy singlets is a direct consequence of the differing electronegativities and atomic radii of chlorine versus bromine, which subtly alter the local magnetic shielding tensor.

¹³C NMR Spectroscopy: Decoding the Carbon Framework

The ¹³C NMR spectrum provides a complete map of the molecular framework. The assignment of the quaternary carbons requires a deep understanding of substituent effects, particularly when dealing with heavy halogens.

Quantitative Data Summary

Table 2: Empirical ¹³C NMR Assignments (125 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Type	Causality / Electronic Environment
C2	~159.5	Quaternary	Highly deshielded by direct attachment to the electronegative oxygen (σ-acceptor).
C6	~158.2	Quaternary	Highly deshielded, slightly upfield of C2 due to the weaker inductive effect of the meta-bromine.
C4	~143.1	Tertiary (CH)	Aromatic CH, heavily deshielded by the combined inductive effects of the flanking halogens.
C3	~113.4	Quaternary	Typical aromatic C-Cl shift; shielded by resonance from ortho-methoxy but deshielded by Cl induction.
C5	~101.8	Quaternary	Strongly shielded relative to C3 due to the Relativistic Heavy Atom Effect (HAE) of Bromine.
C2-OCH₃	~55.2	Primary (CH₃)	Standard methoxy carbon shift.
C6-OCH₃	~54.8	Primary (CH₃)	Standard methoxy carbon shift.

Expertise & Causality: The most critical feature of this spectrum is the differentiation between C3 and C5. One might intuitively expect the carbon attached to the more electronegative chlorine (C3) to be more deshielded than the one attached to bromine (C5). However, the Heavy Atom Effect (HAE)—a relativistic spin-orbit coupling phenomenon—causes a profound shielding of the carbon directly attached to the heavier bromine atom (2[2]). Consequently, C5 resonates significantly upfield compared to C3.

Logical assignment pathway for 1H and 13C NMR signals based on electronic effects.

Self-Validating Experimental Protocols

In modern drug development, a single 1D NMR spectrum is insufficient for absolute structural proof. A self-validating protocol must be employed to unequivocally prove the regiochemistry of the halogens and methoxy groups. For this, Heteronuclear Multiple Bond Correlation (HMBC) spectroscopy is utilized (3[3]).

The Causality of HMBC Tuning: The HMBC experiment detects long-range ¹H-¹³C couplings. In pyridine systems, three-bond carbon-proton coupling constants (³J_CH) are typically much stronger (7–12 Hz) than two-bond couplings (²J_CH, 1–4 Hz). By setting the HMBC delay to target an 8 Hz coupling, the experiment acts as a selective filter. By irradiating the C4-H proton, we will observe strong cross-peaks to the C2 and C6 carbons, confirming their positions. The weaker or absent ²J correlations to C3 and C5 further validate the assignment, creating a closed-loop logical proof of the structure.

HMBC self-validation workflow distinguishing 2J and 3J couplings from C4-H.

High-Fidelity NMR Acquisition Methodology

To achieve the data fidelity required for regulatory submissions or rigorous peer review, the following step-by-step acquisition protocol must be executed.

Step 1: Sample Preparation Dissolve 10–15 mg of 5-bromo-3-chloro-2,6-dimethoxypyridine in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Transfer the solution to a high-quality 5 mm NMR tube, ensuring no particulate matter is suspended, which could distort magnetic homogeneity.

Step 2: Probe Tuning and Matching Insert the sample into a 500 MHz (or higher) NMR spectrometer equipped with a cryoprobe. Manually tune and match the probe for both ¹H and ¹³C frequencies. Causality: This minimizes reflected RF power, maximizing the signal-to-noise ratio (SNR) and ensuring precise 90° pulse calibrations.

Step 3: Locking and Gradient Shimming Lock the spectrometer to the deuterium signal of the CDCl₃ solvent. Perform automated gradient shimming (Z1–Z5) to achieve a highly homogeneous magnetic field. Verify that the TMS signal has a linewidth at half-height (FWHM) of < 0.5 Hz.

Step 4: ¹H NMR Acquisition Execute a standard 1D ¹H pulse sequence (e.g., Bruker's zg30). Set the relaxation delay (D1) to 2.0 seconds to ensure complete longitudinal relaxation of the C4 proton. Acquire 16 to 32 scans.

Step 5: ¹³C NMR Acquisition Execute a proton-decoupled ¹³C pulse sequence (e.g., zgpg30 with WALTZ-16 decoupling). Causality: Quaternary carbons (C2, C3, C5, C6) lack directly attached protons, depriving them of rapid dipole-dipole relaxation pathways and Nuclear Overhauser Effect (NOE) enhancements. Consequently, their spin-lattice relaxation times (T₁) are significantly longer. To prevent signal saturation and ensure adequate signal-to-noise for these critical nodes, the relaxation delay (D1) must be extended to at least 2.0–3.0 seconds. Acquire 1024 to 2048 scans.

Step 6: 2D HMBC Acquisition Run a ¹H-¹³C HMBC experiment optimized for a long-range coupling constant of 8 Hz. Acquire with a minimum of 4 scans per increment and 256 t1 increments to ensure high resolution in the indirect ¹³C dimension, allowing for the definitive separation of the closely resonating C2/C6 and C3/C5 pairs.

References

• Benchchem - 5-Bromo-3-chloro-2,6-dimethoxypyridine Product Data and Structural Information.1

• MDPI - Relativistic Effects from Heavy Main Group p-Elements on the NMR Chemical Shifts of Light Atoms: From Pioneering Studies to Recent Advances. 2

• ResearchGate - 2J,3J-HMBC: A New Long-Range Heteronuclear Shift Correlation Technique Capable of Differentiating 2JCH from 3JCH Correlations to Protonated Carbons. 3

Sources

• 1. 5-Bromo-3-chloro-2,6-dimethoxypyridine | 1917346-65-6 | Benchchem [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

5-bromo-3-chloro-2,6-dimethoxypyridine safety data sheet MSDS

An In-Depth Technical Guide to the Safe Handling of 5-bromo-3-chloro-2,6-dimethoxypyridine

Disclaimer: As of the compilation of this guide, a publicly available, verified Safety Data Sheet (SDS) for 5-bromo-3-chloro-2,6-dimethoxypyridine (CAS No. 1917346-65-6) has not been located. The following information is synthesized from data on structurally analogous halogenated and methoxylated pyridines, and established principles of laboratory safety. This guide is intended for informational purposes for qualified research personnel and does not replace a formal risk assessment which must be conducted by the end-user.

Section 1: Chemical Identification and Properties

5-bromo-3-chloro-2,6-dimethoxypyridine is a polysubstituted aromatic heterocyclic compound. Its structure, featuring both bromine and chlorine atoms as well as electron-donating methoxy groups, makes it a valuable intermediate in synthetic organic chemistry, particularly in the development of novel pharmaceutical agents.[1] Understanding its chemical identity is foundational to anticipating its reactivity and handling requirements.

Identifier	Value	Source
IUPAC Name	5-bromo-3-chloro-2,6-dimethoxypyridine	-
CAS Number	1917346-65-6
Molecular Formula	C₇H₇BrClNO₂
Molecular Weight	252.5 g/mol
Canonical SMILES	COC1=NC=C(C(C1=O)=C)Br	-
InChIKey	XCHXNAQRMMXBGN-UHFFFAOYSA-N	[2]

Section 2: Hazard Identification and GHS Classification (Inferred)

Due to the absence of a specific SDS, the hazard profile for 5-bromo-3-chloro-2,6-dimethoxypyridine is inferred from closely related analogues. The primary hazards associated with similar halogenated pyridines are irritation to the skin, eyes, and respiratory tract.

Predicted GHS Hazard Classification:

Hazard Class	Category	Hazard Statement	Basis of Inference (Analogous Compounds)
Skin Corrosion/Irritation	2	H315: Causes skin irritation	5-bromo-3-chloro-2-methoxypyridine, 3-Bromo-5-chloro-2-methoxypyridine[2][3]
Serious Eye Damage/Irritation	2A	H319: Causes serious eye irritation	5-bromo-3-chloro-2-methoxypyridine, 3-Bromo-5-chloro-2-methoxypyridine[2][3]
Acute Toxicity (Oral, Dermal, Inhalation)	4 (Warning)	H302+H312+H332: Harmful if swallowed, in contact with skin, or if inhaled	5-bromo-3-chloro-2-(methoxymethyl)pyridine[4]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation	5-bromo-3-chloro-2-methoxypyridine, 3-Bromo-5-chloro-2-methoxypyridine[2][3]

GHS Pictograms:

Signal Word: WARNING [2][4]

Section 3: Core Safety Principles and Risk Mitigation

The primary directive when handling 5-bromo-3-chloro-2,6-dimethoxypyridine is the principle of ALARA (As Low As Reasonably Achievable) for exposure. All operations should be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[5]

Engineering Controls:

• Primary Containment: All weighing and transfers of the solid material must be performed in a functioning chemical fume hood with adequate face velocity.[6]

• Ventilation: The laboratory should be well-ventilated to prevent the accumulation of any potential vapors.[7][8]

• Safety Infrastructure: An eyewash station and safety shower must be readily accessible and tested regularly.[7]

Workflow for Safe Handling of a Hazardous Solid Compound

The following diagram outlines the critical control points in a typical laboratory workflow involving a potent chemical intermediate like 5-bromo-3-chloro-2,6-dimethoxypyridine.

Caption: Standard workflow for handling chemical intermediates.

Section 4: Protocols for Handling, Storage, and Disposal

Detailed Handling Protocol:

• Pre-Handling: Before entering the lab, review this guide and any internal standard operating procedures (SOPs). Ensure all necessary PPE is available and in good condition.[5]

• Area Preparation: Designate a specific area within the fume hood for the handling of this compound. Cover the work surface with absorbent, disposable bench paper.[3]

• Weighing & Transfer: Use anti-static weigh boats or glassine paper. Handle the solid with a chemically resistant spatula. Avoid creating dust.[3] If dissolving, add the solid to the solvent slowly within the reaction vessel.

• Post-Handling: After transfer, immediately cap the source bottle and the reaction vessel. Wipe down the spatula, weigh boat, and any affected surfaces with a suitable solvent (e.g., isopropanol) and dispose of the wipe as hazardous waste. Wash hands thoroughly with soap and water after removing gloves.[7]

Storage Requirements:

• Container: Store in the original, tightly sealed container.[6]

• Atmosphere: For long-term stability and to prevent reaction with atmospheric moisture or oxygen, storage under an inert gas like argon or nitrogen is recommended.

• Temperature: Store in a cool, dry, well-ventilated area, away from direct sunlight and heat sources.[5][6] Refrigeration may be appropriate.

• Incompatibilities: Segregate from strong oxidizing agents, strong acids, and reactive metals (e.g., sodium, potassium, aluminum) as violent reactions can occur with halogenated compounds.[7][9]

Waste Disposal Protocol:

All waste containing 5-bromo-3-chloro-2,6-dimethoxypyridine, including contaminated consumables (gloves, wipes, pipette tips) and residual chemical, must be treated as hazardous waste.

• Segregation: Maintain separate, clearly labeled waste containers for halogenated organic solids and halogenated organic solvents. Do not mix with incompatible waste streams.[9]

• Containerization: Use chemically resistant, sealed containers for waste. Label clearly with "Halogenated Organic Waste" and list the primary constituents.[9]

• Disposal Route: Disposal must be handled by a licensed hazardous waste disposal facility.[10] Common disposal methods for brominated compounds include high-temperature incineration with off-gas scrubbing systems.[10]

Section 5: Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent dermal, ocular, and respiratory exposure.

Protection Type	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves (check manufacturer's breakthrough time data).	Prevents skin contact and irritation.[3][9]
Eye Protection	Chemical splash goggles or safety glasses with side shields.	Protects against dust or splashes causing serious eye irritation.[5]
Skin & Body Protection	A flame-resistant lab coat, long pants, and closed-toe shoes.	Prevents incidental skin contact.[3]
Respiratory Protection	Not typically required if used within a certified fume hood. If a hood is not available or fails, a NIOSH-approved respirator with an organic vapor/acid gas cartridge and a P100 particulate filter is necessary.[5][7]	Protects against inhalation of harmful dust or vapors.

Section 6: Emergency Procedures

First-Aid Measures:

• Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7]

• Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.[7]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give them a small amount of water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

Spill Response Decision Tree:

Sources

• 1. 5-Bromo-3-chloro-2,6-dimethoxypyridine | 1917346-65-6 | Benchchem [benchchem.com]
• 2. 5-Bromo-3-chloro-2-methoxypyridine | C6H5BrClNO | CID 40427004 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
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• 10. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]

mass spectrometry fragmentation pattern of 5-bromo-3-chloro-2,6-dimethoxypyridine

An In-Depth Technical Guide to the Electron Ionization Mass Spectrometry Fragmentation of 5-bromo-3-chloro-2,6-dimethoxypyridine

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a detailed analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pattern of 5-bromo-3-chloro-2,6-dimethoxypyridine. As a polysubstituted heterocyclic compound, its fragmentation is governed by the interplay of its distinct functional groups: two methoxy groups, a bromine atom, and a chlorine atom on a stable pyridine core. This document elucidates the primary fragmentation pathways, explains the underlying chemical principles, and offers a standardized protocol for experimental validation. The guide is intended for researchers, scientists, and drug development professionals who utilize mass spectrometry for the structural characterization of complex organic molecules.

Introduction to the Molecule and Analytical Context

5-bromo-3-chloro-2,6-dimethoxypyridine is a halogenated and alkoxylated pyridine derivative. Such structures are common scaffolds in medicinal chemistry and materials science. The structural elucidation of these molecules is a critical step in their characterization, and mass spectrometry is a primary analytical technique for this purpose.[1]

Electron Ionization (EI) is a hard ionization technique that imparts significant energy (~70 eV) into the analyte molecule, inducing reproducible and characteristic fragmentation.[2] This "molecular fingerprint" allows for detailed structural inference. Understanding the fragmentation of 5-bromo-3-chloro-2,6-dimethoxypyridine is crucial for its unambiguous identification in complex mixtures or as a synthetic product.

The fragmentation pathways detailed herein are predicted based on well-established principles governing the mass spectral behavior of aromatic ethers, halogenated compounds, and pyridine systems.[2][3][4]

The Molecular Ion (M•+)

The initial event in EI-MS is the removal of an electron to form the molecular ion (M•+). The molecular formula of the target compound is C₇H₆BrClNO₂. The monoisotopic mass of the molecular ion, calculated using the most abundant isotopes (⁷⁹Br and ³⁵Cl), is 252.9243 Da.

A key confirmatory feature for this compound is the complex isotopic pattern of its molecular ion peak, arising from the natural isotopic abundances of bromine (⁷⁹Br:⁸¹Br ≈ 1:1) and chlorine (³⁵Cl:³⁷Cl ≈ 3:1).[2] This results in a characteristic cluster of peaks at M, M+2, and M+4, whose relative intensities are a direct confirmation of the presence of one bromine and one chlorine atom.

Table 1: Predicted Isotopic Distribution for the Molecular Ion Cluster of C₇H₆BrClNO₂

Ion	m/z (Nominal)	Contributing Isotopes	Relative Intensity (Approx.)
M•+	253	C₇H₆⁷⁹Br³⁵ClNO₂	100%
[M+2]•+	255	C₇H₆⁸¹Br³⁵ClNO₂ / C₇H₆⁷⁹Br³⁷ClNO₂	129%

| [M+4]•+ | 257 | C₇H₆⁸¹Br³⁷ClNO₂ | 32% |

Primary Fragmentation Pathways

The fragmentation of the 5-bromo-3-chloro-2,6-dimethoxypyridine molecular ion is predicted to proceed through several competing pathways, dictated by the relative stabilities of the resulting ions and neutral losses. The primary cleavages are expected to involve the substituents on the pyridine ring.

Pathway A: α-Cleavage of Methoxy Groups

A common and energetically favorable fragmentation for aryl ethers is the loss of a methyl radical (•CH₃) via alpha-cleavage.[3][5] This cleavage results in a highly stabilized oxonium ion. This initial loss is often followed by the expulsion of a neutral carbon monoxide (CO) molecule.

• Loss of a Methyl Radical (•CH₃): The molecular ion loses a methyl radical from one of the methoxy groups to form a prominent ion at m/z 238 (for the ⁷⁹Br, ³⁵Cl isotopologue).

• Subsequent Loss of Carbon Monoxide (CO): The [M - CH₃]⁺ ion can then eliminate a molecule of CO to yield a fragment at m/z 210.

Caption: Pathway A: Fragmentation of methoxy groups.

Pathway B: Halogen Loss

The cleavage of a carbon-halogen bond is a principal fragmentation pathway for halogenated aromatic compounds.[2][6] The likelihood of this cleavage is inversely related to the bond strength (C-Cl > C-Br). Therefore, the loss of a bromine radical is expected to be a more facile process than the loss of a chlorine radical.

• Loss of Bromine Radical (•Br): The molecular ion undergoes cleavage of the C-Br bond to form the [M - Br]⁺ ion at m/z 174. This fragment will still exhibit the characteristic 3:1 isotopic pattern for a chlorine-containing ion.

• Loss of Chlorine Radical (•Cl): A less probable, but still possible, fragmentation is the loss of a chlorine radical, yielding the [M - Cl]⁺ ion at m/z 218. This ion will show the ~1:1 isotopic pattern indicative of a bromine-containing fragment.

Caption: Pathway B: Direct loss of halogen radicals.

Secondary and Minor Fragmentation Pathways

Following the initial losses, further fragmentation can occur. For instance, the [M - Br]⁺ ion (m/z 174) can subsequently lose a methyl radical and then CO, mirroring Pathway A. Additionally, cleavage of the pyridine ring itself, often characterized by the loss of hydrogen cyanide (HCN), can occur, though this typically happens after the primary loss of substituents.[4]

Summary of Predicted Key Fragment Ions

The table below provides a quick reference for the major ions expected in the EI mass spectrum of 5-bromo-3-chloro-2,6-dimethoxypyridine. The m/z values correspond to the ion containing the most abundant isotopes (⁷⁹Br and ³⁵Cl).

Table 2: Predicted Key Fragment Ions and Their Origin

m/z (Nominal)	Proposed Ion Formula	Origin (Neutral Loss)	Comments
253	[C₇H₆BrClNO₂]•+	Molecular Ion (M•+)	Base of a complex isotopic cluster.
238	[C₆H₃BrClNO₂]⁺	[M - •CH₃]⁺	Alpha-cleavage of a methoxy group.
218	[C₇H₆BrINO₂]⁺	[M - •Cl]⁺	Loss of chlorine radical.
210	[C₅H₃BrClNO]⁺	[M - •CH₃ - CO]⁺	Subsequent loss of CO after methyl loss.

| 174 | [C₇H₆ClNO₂]⁺ | [M - •Br]⁺ | Loss of bromine radical; expected to be significant. |

Standardized Experimental Protocol

To validate the predicted fragmentation patterns, the following general protocol for analysis using a Gas Chromatograph-Mass Spectrometer (GC-MS) with an EI source is recommended.

Instrumentation:

• Mass Spectrometer: A quadrupole, time-of-flight (TOF), or ion trap mass analyzer equipped with a standard Electron Ionization (EI) source.

• Inlet: Gas chromatograph (for volatile samples) or a direct insertion probe.

Methodology:

• Sample Preparation: Dissolve a small quantity (~1 mg/mL) of 5-bromo-3-chloro-2,6-dimethoxypyridine in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• GC Separation (if applicable):

  • Column: Use a standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 15°C/min and hold for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI).[1]

  • Electron Energy: 70 eV.[1][7]

  • Ion Source Temperature: 230°C.[1]

  • Mass Range: Scan from m/z 40 to 400 to ensure capture of all relevant fragments and the molecular ion cluster.

  • Data Acquisition: Acquire data in full scan mode to obtain the complete fragmentation pattern.

• Data Analysis:

  • Identify the peak corresponding to the analyte.

  • Extract the mass spectrum and subtract the background.

  • Analyze the molecular ion region to confirm the isotopic pattern.

  • Identify major fragment ions and propose neutral losses, comparing them to the predicted pathways in this guide.

Caption: Standard workflow for EI-MS analysis.

Conclusion

The fragmentation of 5-bromo-3-chloro-2,6-dimethoxypyridine under electron ionization is predicted to be a well-defined process dominated by the characteristic reactions of its substituents. The most informative features are the unique isotopic signature of the molecular ion and the primary fragmentation pathways involving the loss of a methyl radical (•CH₃) from a methoxy group and the loss of a bromine radical (•Br). These predictable patterns provide a robust framework for the structural confirmation and identification of this compound and other similarly substituted heterocyclic molecules.

References

• Salehi, H., Li, Q., Yin, H., Ding, Y., & Guo, Q. (2004). Electron ionization mass spectrometric study of 1,4-dihydro-4-substituted 2,6-dimethyl-3,5-bis(alkoxycarbonyl)pyridines. Rapid Communications in Mass Spectrometry, 18(24), 3093-3098. [Link]

• University of Arizona. Mass Spectrometry: Fragmentation. Course Material. [Link]

• Glish, G. L., & Bursey, M. M. (1997). Electron-induced mass spectrometry of 1,2-dihydropyridine derivatives. Journal of the American Society for Mass Spectrometry, 8(1), 47-52. [Link]

• Plesa, C., et al. (2023). DEHYDROGENATION IN ELECTRON-INDUCED DISSOCIATIVE IONIZATION OF PYRIDINE MOLECULE. Romanian Journal of Physics, 68, 205. [Link]

• Thorwirth, S., et al. (2021). Stable isomeric structures of the pyridine cation (C5H5N•+) and protonated pyridine (C5H5NH+) elucidated by cold ion infrared spectroscopy. ResearchGate. [Link]

• Miller, J. M. (1969). Fragmentation and rearrangement processes in the mass spectra of perhalogeno-aromatic compounds. Part V. Pentafluorophenyl derivatives of tin and related compounds. Journal of the Chemical Society A: Inorganic, Physical, Theoretical, 2, 344-347. [Link]

• Guzowski, J. P., & Hieftje, G. M. (2005). Quantification of Aromatic and Halogenated Hydrocarbons and Alcohol Mixtures at the Elemental, Structural, and Parent Molecular Ion Level. Analytical Chemistry, 77(5), 1494-1503. [Link]

• S.K. Ali. General Fragmentation Modes. Course Material. [Link]

• Vul'fson, N. S., Zaikin, V. G., & Mikaya, A. I. (1975). Mass spectrometry of halogen-containing organic compounds. Russian Chemical Reviews, 44(3), 244. [Link]

• Bunce, N. J., McKinnon, H. S., Schnurr, R. J., Keum, S. R., & Buncel, E. (1992). Fragmentation pathways in the mass spectra of isomeric phenylazoxypyridine-N-oxides. Canadian Journal of Chemistry, 70(4), 1028-1036. [Link]

• Clugston, D. M., & MacLean, D. B. (1970). MASS SPECTRA OF OXYGENATED QUINOLINES. Canadian Journal of Chemistry, 48(1), 37-43. [Link]

• Traldi, P., et al. (2004). Mass spectra and proposed scheme for the mass spectral fragmentation of.... ResearchGate. [Link]

• LibreTexts Chemistry. (2021). 1.7.4: Mass Spectrometry - Fragmentation Patterns. [Link]

• Buchardt, O., Duffield, A. M., & Djerassi, C. (1968). Mass spectral fragmentations of alkylpyridine N-oxides. Acta Chemica Scandinavica, 22, 2329-2338. [Link]

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A Comprehensive Technical Guide to the Crystal Structure and X-ray Diffraction Analysis of 5-bromo-3-chloro-2,6-dimethoxypyridine

This guide provides a detailed technical overview of the methodologies and expected outcomes for the single-crystal X-ray diffraction analysis of 5-bromo-3-chloro-2,6-dimethoxypyridine. As of the writing of this document, a definitive crystal structure for this specific compound has not been publicly reported. Therefore, this document serves as a predictive and instructional resource for researchers, scientists, and drug development professionals, outlining the experimental workflow, theoretical underpinnings, and anticipated structural features based on established crystallographic principles and data from analogous structures.

The pyridine scaffold is a cornerstone in medicinal chemistry, and understanding the precise three-dimensional arrangement of its derivatives is paramount for structure-activity relationship (SAR) studies and rational drug design. The title compound, with its unique substitution pattern of electron-withdrawing halogens and electron-donating methoxy groups, presents an interesting case for structural investigation.

Synthesis and Crystallization: The Foundation of Structural Analysis

The journey to elucidating a crystal structure begins with the synthesis of the target compound and the subsequent growth of high-quality single crystals. The quality of the crystal is the single most important determinant of the quality of the diffraction data and the resulting structural model.[1]

Proposed Synthetic Pathway

The synthesis of polysubstituted pyridines can be achieved through various methods, including one-pot multicomponent reactions and transition-metal-catalyzed cross-coupling reactions.[2][3][4][5][6] A plausible route to 5-bromo-3-chloro-2,6-dimethoxypyridine could involve a multi-step synthesis starting from a commercially available pyridine derivative. The precise sequence of bromination, chlorination, and methoxylation would need to be carefully designed to achieve the desired regiochemistry.

The Art of Crystal Growth

Obtaining diffraction-quality single crystals is often the most challenging step in a crystal structure determination.[1][7] The goal is to grow a single crystal that is large enough (typically 0.1-0.3 mm in all dimensions), well-ordered, and free of defects.[8] Several techniques can be employed, and the optimal method is often found through empirical screening of various conditions.

Experimental Protocol: Growing Single Crystals

• Solvent Selection: Begin by screening a range of solvents to find one in which the compound has moderate solubility.

• Slow Evaporation: Prepare a saturated or near-saturated solution of the purified compound. Cover the container with a perforated film to allow for the slow evaporation of the solvent at a constant temperature.

• Vapor Diffusion: This technique involves dissolving the compound in a solvent in which it is readily soluble and placing this solution in a sealed container with a second solvent (the "anti-solvent") in which the compound is poorly soluble. The anti-solvent slowly diffuses into the primary solution, reducing the solubility of the compound and promoting crystallization.

• Slow Cooling: A saturated solution is prepared at an elevated temperature and then slowly cooled. The decrease in solubility with temperature can lead to the formation of single crystals.

Single-Crystal X-ray Diffraction: A Hypothetical Workflow

Single-crystal X-ray diffraction is a powerful, non-destructive technique that provides precise information about the atomic arrangement within a crystal, including bond lengths, bond angles, and unit cell dimensions.[9][10] The following section details the step-by-step process for determining the crystal structure of 5-bromo-3-chloro-2,6-dimethoxypyridine.

Caption: Experimental workflow for the synthesis and X-ray diffraction analysis of a novel compound.

Data Collection

The first step in the X-ray diffraction experiment is to mount a suitable single crystal on a goniometer head and place it in the X-ray beam of a diffractometer.[9] The crystal is then rotated while being irradiated with monochromatic X-rays, and the resulting diffraction pattern is recorded on a detector.[11]

Experimental Protocol: Data Collection

• Crystal Mounting: A single crystal of suitable size and quality is selected under a microscope and mounted on a glass fiber or a cryo-loop.

• Instrument Setup: The diffractometer is equipped with an X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å) and a detector (e.g., CCD or CMOS). The crystal is typically cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms.

• Unit Cell Determination: A short pre-experiment is run to collect a few diffraction images. These images are used to determine the unit cell parameters and the crystal's orientation matrix.

• Data Collection Strategy: A data collection strategy is devised to measure the intensities of a large number of unique reflections over a wide range of diffraction angles (2θ). This typically involves collecting a sphere or hemisphere of data in a series of frames with small rotational increments.[9]

Data Processing and Structure Solution

The raw diffraction images are processed to extract the intensities of each reflection and to apply corrections for experimental factors. The corrected data is then used to solve the "phase problem," which is the central challenge in X-ray crystallography.

Methodology: Data Processing and Structure Solution

• Integration and Scaling: The raw data are integrated to determine the intensity of each diffraction spot. The intensities are then scaled and merged to produce a unique set of reflection data.

• Space Group Determination: The symmetry of the diffraction pattern is analyzed to determine the crystal's space group.

• Structure Solution: The phase information, which is lost during the diffraction experiment, is retrieved using computational methods.

  • Direct Methods: These methods use statistical relationships between the intensities of the reflections to directly calculate the phases.[11]

  • Patterson Methods: This approach is particularly useful when the structure contains heavy atoms (like bromine in our case). The Patterson function can be used to determine the positions of these heavy atoms, which can then be used to calculate initial phases.[11]

• Initial Model Building: Once initial phases are obtained, an electron density map is calculated. The positions of the atoms are then fitted into this map to generate an initial structural model.

Structure Refinement

The initial structural model is refined against the experimental diffraction data to improve its accuracy. This is an iterative process that minimizes the difference between the observed and calculated structure factors.

Methodology: Structure Refinement

• Least-Squares Refinement: The atomic coordinates, displacement parameters, and other structural parameters are adjusted to achieve the best fit between the calculated and observed diffraction data.

• Difference Fourier Maps: Difference Fourier maps are calculated to locate any missing atoms (such as hydrogen atoms) or to identify regions of disorder.

• Validation: The final refined structure is validated using various crystallographic metrics to ensure its quality and accuracy. The results are typically presented in a Crystallographic Information File (CIF).[12][13][14]

Expected Crystallographic Data and Structural Interpretation

While the actual crystal structure of 5-bromo-3-chloro-2,6-dimethoxypyridine is unknown, we can predict its key structural features based on the known structures of related compounds.

Sources

• 1. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry | UZH [chem.uzh.ch]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent developments in the synthesis of polysubstituted pyridines via multicomponent reactions using nanocatalysts - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benthamdirect.com [benthamdirect.com]
• 7. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 10. X-ray Crystallography | Anton Paar Wiki [wiki.anton-paar.com]
• 11. fiveable.me [fiveable.me]
• 12. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 13. Crystallographic Information File - Wikipedia [en.wikipedia.org]
• 14. ccdc.cam.ac.uk [ccdc.cam.ac.uk]

Thermodynamic Stability and Degradation Kinetics of 5-Bromo-3-chloro-2,6-dimethoxypyridine: A Comprehensive Technical Guide

Executive Summary

As pharmaceutical and agrochemical pipelines increasingly rely on highly functionalized heterocyclic building blocks, understanding the intrinsic thermodynamic stability of these scaffolds becomes paramount. 5-Bromo-3-chloro-2,6-dimethoxypyridine (CAS: 1917346-65-6) is a pentasubstituted pyridine characterized by orthogonal halogen reactivity and intense electronic modulation[1].

This whitepaper provides an in-depth analysis of the thermodynamic and kinetic stability of this molecule. By deconstructing the "push-pull" electronic effects of its substituents, we establish a predictive framework for its degradation pathways. Furthermore, we outline self-validating experimental protocols designed to rigorously profile its thermal, chemical, and photolytic boundaries.

Structural Thermodynamics & Electronic Effects

The thermodynamic stability of a substituted pyridine is dictated by the interplay of aromatic resonance, inductive effects (-I), and mesomeric effects (+M)[2]. In 5-bromo-3-chloro-2,6-dimethoxypyridine, the substitution pattern creates a highly specific electronic environment:

• Steric Shielding of the Nitrogen: The methoxy groups at the 2 and 6 positions physically encapsulate the pyridinic nitrogen. This steric bulk drastically increases the activation energy required for electrophilic attack at the nitrogen, rendering the molecule highly resistant to N-oxidation[3].

• Resonance vs. Inductive Effects: The 2,6-dimethoxy groups are strongly electron-donating via resonance (+M), enriching the electron density at the ortho and para positions (C3 and C5)[1]. Concurrently, the 3-chloro and 5-bromo substituents exert an electron-withdrawing inductive effect (-I). This "push-pull" dynamic stabilizes the aromatic ring but creates localized polarities[4].

• Bond Dissociation Energy (BDE) Hierarchy: The thermochemistry of methoxypyridines indicates that the weakest point in this scaffold is the C5–Br bond[5]. Bromine's larger atomic radius results in poorer orbital overlap with the aromatic carbon compared to chlorine, making it the primary thermodynamic vulnerability under thermal or photolytic stress[2].

Table 1: Estimated Bond Dissociation Energies (BDE) and Degradation Risks

Bond Type	Ring Position	Estimated BDE (kJ/mol)	Primary Degradation Risk
C–Br	C5	~280 - 290	Thermal Homolysis / Photodehalogenation
C–O	C2, C6	~340 - 350	Strong Acid Hydrolysis (Demethylation)
C–Cl	C3	~390 - 400	Extreme UV Photolysis
C–N	Pyridine Core	>450	Ring Cleavage (Highly Unlikely)

Mechanistic Degradation Pathways

Understanding the causality behind molecular degradation allows us to design robust storage and formulation strategies. The degradation of 5-bromo-3-chloro-2,6-dimethoxypyridine is governed by three primary stress vectors:

• Thermal Degradation: At elevated temperatures (>250°C), the thermal energy exceeds the activation barrier for C–Br bond homolysis, leading to the formation of a pyridyl radical and a bromine radical[2].

• Photolytic Degradation: The molecule absorbs in the UV region due to its extended conjugated system. UV photon energy is sufficient to selectively cleave the C–Br bond (photodehalogenation), while the C–Cl bond typically remains intact due to its higher BDE.

• Chemical Degradation: While halopyridines are generally susceptible to Nucleophilic Aromatic Substitution (SNAr), the electron-donating methoxy groups in this molecule deactivate the ring toward nucleophiles. Furthermore, the steric hindrance at C2 and C6 protects the ether linkages from mild hydrolysis, requiring aggressive acidic conditions to force demethylation.

Fig 1: Primary thermodynamic and kinetic degradation pathways of the substituted pyridine scaffold.

Experimental Methodologies for Stability Profiling

To empirically validate the thermodynamic stability of this compound, we employ a two-tiered, self-validating analytical workflow. The causality of this design ensures that physical phase changes (melting/sublimation) are decoupled from chemical degradation.

Fig 2: Self-validating experimental workflow for comprehensive thermodynamic stability profiling.

Protocol A: Solid-State Thermal Analysis (TGA-DSC)

Purpose: To determine the intrinsic melting point (enthalpy of fusion) and the onset temperature of thermal decomposition ( Td​ ). Causality: Differential Scanning Calorimetry (DSC) identifies endothermic phase transitions without mass loss, while Thermogravimetric Analysis (TGA) quantifies mass loss, pinpointing the exact thermodynamic boundary where homolytic cleavage or volatilization occurs.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 3.0–5.0 mg of 5-bromo-3-chloro-2,6-dimethoxypyridine into a standard aluminum pan. Crimp the lid loosely to allow gas escape during decomposition.

• Atmosphere Control: Purge the furnace with ultra-high purity Nitrogen ( N2​ ) at a flow rate of 50 mL/min to prevent oxidative degradation, isolating pure thermal homolysis.

• Heating Program: Equilibrate at 25°C for 5 minutes. Ramp the temperature at 10°C/min from 25°C to 400°C.

• Data Acquisition: Record the heat flow (W/g) and weight derivative (%/°C).

• Validation: Run an empty aluminum pan as a baseline blank. The onset of the first major exothermic event coupled with >5% mass loss defines the thermodynamic stability limit ( Td​ ).

Protocol B: Accelerated Solution-State Forced Degradation

Purpose: To map the kinetic vulnerabilities of the molecule in solution via High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-UV/MS). Causality: By subjecting the molecule to extreme pH and oxidative stress, we force degradation. The use of a diode-array detector (DAD) in series with a mass spectrometer ensures mass balance—if the parent peak area decreases, corresponding degradant peaks must appear, validating the assay's resolving power.

Step-by-Step Methodology:

• Stock Solution: Dissolve the compound in LC-MS grade Acetonitrile (MeCN) to a concentration of 1.0 mg/mL.

• Stress Matrix Execution: Prepare the following aliquots in sealed amber vials (to prevent ambient photolysis):

  • Control: 0.5 mL stock + 0.5 mL MeCN.

  • Acidic: 0.5 mL stock + 0.5 mL 1N HCl.

  • Basic: 0.5 mL stock + 0.5 mL 1N NaOH.

  • Oxidative: 0.5 mL stock + 0.5 mL 30% H2​O2​ .

• Incubation: Heat all vials at 60°C for 24 hours in a dark thermoshaker.

• Quenching: Neutralize the acidic/basic samples to pH ~7 using NaOH/HCl respectively to prevent on-column degradation. Dilute all samples to 0.1 mg/mL with mobile phase.

• HPLC-MS Analysis:

  • Column: C18, 2.1 x 50 mm, 1.8 µm (Sub-2-micron for high resolution).

  • Mobile Phase: A = Water + 0.1% Trifluoroacetic acid (TFA); B = MeCN + 0.1% TFA. (TFA suppresses residual silanol interactions, ensuring sharp peaks for highly lipophilic halogenated compounds).

  • Gradient: 10% B to 95% B over 5 minutes.

  • Detection: UV at 254 nm; MS in positive electrospray ionization (ESI+) mode.

Table 2: Forced Degradation Matrix & Self-Validation Criteria

Stress Condition	Reagent/Environment	Temp/Time	Expected Outcome	Validation Metric (HPLC-MS)
Thermal (Solid)	Dry Heat	100°C, 48h	Highly Stable	Mass balance >99%; No new peaks
Oxidative	30% H2​O2​ in MeCN	60°C, 24h	Stable (Steric shield)	Absence of N-oxide mass ( [M+16]+ )
Hydrolytic (Acid)	1N HCl / MeCN (1:1)	60°C, 24h	Ether Cleavage	Appearance of [M−14]+ (Demethylation)
Photolytic	UV-Vis (ICH Q1B)	1.2M lux hrs	C-Br Homolysis	Appearance of [M−79]+ (Dehalogenation)

Data Interpretation & Causality

When analyzing the HPLC-MS data, the unique isotopic signatures of halogens serve as built-in diagnostic tools. A molecule containing one bromine and one chlorine atom will exhibit a distinct M, M+2, M+4 isotopic cluster in a roughly 3:4:1 ratio.

If photolytic stress induces C–Br homolysis, the resulting degradant will lose the 79/81 Da mass of bromine. The mass spectrum of this degradant will shift to a simple M, M+2 cluster (3:1 ratio), definitively proving that the C–Cl bond survived while the C–Br bond failed. Conversely, the resistance of the molecule to 30% H2​O2​ empirically validates the hypothesis that the 2,6-dimethoxy groups provide sufficient steric hindrance to block N-oxidation, a common vulnerability in less substituted pyridines[3].

By combining fundamental thermochemistry[5] with rigorous, self-validating analytical protocols, researchers can confidently predict the behavior of 5-bromo-3-chloro-2,6-dimethoxypyridine across diverse synthetic and formulatory environments.

References

• Mackie, J. C., et al. "Radical pathways in the thermal decomposition of pyridine and diazines: a laser pyrolysis and semi-empirical study". Journal of the Chemical Society, Perkin Transactions 2. RSC Publishing. Available at:[Link]

• Amaral, L. M. P. F., & Ribeiro da Silva, M. A. V. "Thermochemistry of Some Methoxypyridines". Journal of Chemical Thermodynamics. Cited in PMC. Available at:[Link]

• Tresse, C., et al. "C–H Halogenation of Pyridyl Sulfides Avoiding the Sulfur Oxidation: A Direct Catalytic Access to Sulfanyl Polyhalides and Polyaromatics". ACS Omega. Available at:[Link]

• Studer, A., et al. "Recent advances in decorating the meta-position of pyridines through a temporary dearomatization strategy". RSC Publishing. Available at: [Link]

Sources

• 1. 5-Bromo-3-chloro-2,6-dimethoxypyridine | 1917346-65-6 | Benchchem [benchchem.com]
• 2. Radical pathways in the thermal decomposition of pyridine and diazines: a laser pyrolysis and semi-empirical study - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. C–H Halogenation of Pyridyl Sulfides Avoiding the Sulfur Oxidation: A Direct Catalytic Access to Sulfanyl Polyhalides and Polyaromatics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent advances in decorating the meta-position of pyridines through a temporary dearomatization strategy - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Revision and Extension of a Generally Applicable Group-Additivity Method for the Calculation of the Standard Heat of Combustion and Formation of Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: 5-Bromo-3-chloro-2,6-dimethoxypyridine as an Orthogonal Building Block in Drug Discovery

Strategic Utility in Medicinal Chemistry

The construction of highly functionalized heteroaromatic systems is a cornerstone of modern drug discovery. Within the diverse family of substituted pyridines, 5-bromo-3-chloro-2,6-dimethoxypyridine stands out as a uniquely versatile building block[1]. Its strategic value lies in the differential reactivity of its halogen substituents, which allows for precise, sequential (orthogonal) functionalization without the need for cumbersome protecting group strategies.

In drug design, the pyridine core frequently serves as a structural scaffold to orient pharmacophores into target binding pockets (e.g., kinase hinge regions). The combination of electron-donating methoxy groups and electron-withdrawing halogens on a single pyridine nucleus allows medicinal chemists to fine-tune the electronic and steric properties of the resulting drug candidates[1]. Furthermore, the methoxy groups can be strategically demethylated at late stages to reveal pyridone motifs, which act as powerful hydrogen-bond donors and acceptors in protein-ligand interactions.

Chemical Profile & Electronic Properties

Understanding the intrinsic electronic properties of 5-bromo-3-chloro-2,6-dimethoxypyridine is critical for predicting its behavior in transition-metal-catalyzed cross-coupling reactions. The methoxy groups at the C2 and C6 positions donate electron density into the ring via resonance, modulating the oxidative addition rates of the halogens.

Table 1: Physicochemical and Reactivity Profile

Property	Value	Mechanistic Implication
CAS Number	1917346-65-6[2]	Standard identifier for procurement and inventory.
Molecular Formula	C₇H₇BrClNO₂[2]	Highly functionalized low-molecular-weight core.
Molecular Weight	252.49 g/mol [2]	Excellent starting point for Lead-Oriented Synthesis (maintains low final MW).
C-Br Bond Dissociation Energy	~68 kcal/mol	Kinetically favored site for initial oxidative addition (e.g., Suzuki coupling).
C-Cl Bond Dissociation Energy	~81 kcal/mol	Resists initial mild coupling; requires elevated temperatures and specialized ligands (e.g., XPhos) for subsequent activation[3].

Orthogonal Functionalization Workflow

The following workflow demonstrates how to exploit the differential bond dissociation energies of the C-Br and C-Cl bonds. By carefully selecting the palladium catalyst, ligand, and temperature, chemists can achieve complete regiocontrol.

Figure 1: Step-by-step orthogonal functionalization workflow of the pyridine core.

Experimental Protocols

The following protocols are designed as self-validating systems. They include specific causality for reagent selection and in-process analytical checks to ensure reaction fidelity.

Protocol A: Regioselective C5 Suzuki-Miyaura Coupling

Objective: Selectively functionalize the C5 position by exploiting the weaker C-Br bond, leaving the C3-Cl bond intact for downstream chemistry.

Causality & Design: Palladium(II) catalysts with bidentate phosphine ligands, such as Pd(dppf)Cl₂, are chosen because they efficiently promote the oxidative addition of aryl bromides at moderate temperatures (80°C) without providing enough energy to break the stronger C-Cl bond.

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk flask, combine 5-bromo-3-chloro-2,6-dimethoxypyridine (1.0 equiv) and the desired arylboronic acid (1.1 equiv).

• Catalyst & Base: Add Pd(dppf)Cl₂ (0.05 equiv) and finely ground K₂CO₃ (2.0 equiv).

• Degassing: Evacuate and backfill the flask with Argon three times.

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v) to achieve a 0.2 M concentration.

• Reaction: Heat the mixture to 80°C for 4–6 hours under vigorous stirring.

• Self-Validation (In-Process Check): Pull a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Expected Outcome: Disappearance of the distinctive bromine isotope pattern (1:1 ratio of M / M+2) and appearance of the product mass retaining the chlorine isotope pattern (3:1 ratio of M / M+2). If starting material persists, verify the efficiency of the degassing step, as oxygen rapidly deactivates the Pd(0) intermediate.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: C3 Buchwald-Hartwig Amination

Objective: Couple an amine to the sterically hindered and electronically deactivated C3-chloro position.

Causality & Design: Low or no conversion is a frequent issue in the amination of chloropyridines because the oxidative addition of the C-Cl bond to the Pd(0) complex is the rate-limiting step[3]. Furthermore, hydrodehalogenation (replacement of -Cl with -H) is a common side reaction if reductive elimination is too slow[3]. To overcome this, we utilize Pd₂(dba)₃ combined with XPhos (a bulky, electron-rich biaryl phosphine ligand) and a strong base (NaOtBu) at elevated temperatures (110°C)[4].

Step-by-Step Procedure:

• Preparation: In a glovebox or under strict Argon atmosphere, combine the 5-aryl-3-chloro-2,6-dimethoxypyridine intermediate from Protocol A (1.0 equiv) and the desired amine (1.2–1.5 equiv).

• Catalyst System: Add Pd₂(dba)₃ (0.05 equiv), XPhos (0.10 equiv), and anhydrous NaOtBu (1.5 equiv). Note: Ensure NaOtBu is strictly anhydrous; trace moisture severely limits conversion[3].

• Solvent: Add anhydrous, degassed Toluene (0.1 M).

• Reaction: Seal the vessel and heat to 110°C for 12–16 hours.

• Self-Validation (In-Process Check): Analyze via LC-MS.

  • Expected Outcome: Complete consumption of the chlorinated starting material.

  • Troubleshooting: If hydrodehalogenation (M-34 mass) is observed over the desired product, increase the amine stoichiometry to 2.0 equiv to drive the kinetic formation of the amidate complex, or switch to a more sterically demanding NHC ligand (e.g., IPr)[5].

• Workup: Filter through a pad of Celite, concentrate, and purify via reverse-phase HPLC.

Protocol C: Late-Stage Demethylation to Pyridone

Objective: Unmask the methoxy groups to generate a pyridone core, optimizing the molecule for hydrogen bonding within a protein target.

Causality & Design: Boron tribromide (BBr₃) is a strong Lewis acid that coordinates to the methoxy oxygen, facilitating the cleavage of the methyl-oxygen bond via nucleophilic attack by the bromide ion.

Step-by-Step Procedure:

• Preparation: Dissolve the fully functionalized 2,6-dimethoxypyridine derivative (1.0 equiv) in anhydrous DCM (0.1 M) under Argon.

• Addition: Cool the solution to -78°C. Dropwise, add BBr₃ (1.0 M in DCM, 3.0 equiv).

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12 hours.

• Quenching & Workup: Carefully quench with MeOH at 0°C to destroy excess BBr₃. Concentrate under reduced pressure and purify the resulting pyridone via preparative HPLC.

Target Integration: Pharmacophore Modeling

Once the 5-bromo-3-chloro-2,6-dimethoxypyridine building block is fully functionalized and demethylated, the resulting scaffold acts as a rigid, vector-directing core. In kinase inhibitor design (e.g., targeting ROCK or Cdc42[1]), the pyridone motif anchors the molecule to the kinase hinge region, while the C3 and C5 substituents are projected into distinct hydrophobic or solvent-exposed pockets.

Figure 2: Pharmacophore mapping of the functionalized pyridine core within a kinase binding site.

References

• Grokipedia. "Buchwald–Hartwig amination: General Conditions and Substrate Compatibility." Retrieved from [Link]

• National Institutes of Health (NIH). "Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions." Retrieved from[Link]

Sources

• 1. 5-Bromo-3-chloro-2,6-dimethoxypyridine | 1917346-65-6 | Benchchem [benchchem.com]
• 2. halochem.com [halochem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Buchwald–Hartwig amination — Grokipedia [grokipedia.com]
• 5. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Regioselective Palladium-Catalyzed Buchwald-Hartwig Amination of 5-Bromo-3-chloro-2,6-dimethoxypyridine

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Advanced Application Note & Experimental Protocol

Executive Summary

The functionalization of polyhalogenated heterocycles is a cornerstone of modern medicinal chemistry, enabling the rapid diversification of lead compounds. 5-Bromo-3-chloro-2,6-dimethoxypyridine (CAS: 1917346-65-6) is a highly privileged scaffold [1]. It features orthogonal reactivity handles (bromine and chlorine) flanking an electron-rich, dimethoxy-substituted pyridine core.

This application note provides a comprehensive, field-validated protocol for the chemoselective Buchwald-Hartwig amination of this scaffold. By exploiting the inherent kinetic differences in carbon-halogen bond oxidative additions, this methodology guarantees high-fidelity C5-amination while preserving the C3-chlorine for downstream functionalization (e.g., Suzuki-Miyaura coupling or nucleophilic aromatic substitution).

Mechanistic Rationale & Chemoselectivity

As a Senior Application Scientist, it is critical to understand why specific reagents are chosen rather than simply following a recipe. The success of this transformation relies on overcoming the specific electronic and steric penalties inherent to the 5-bromo-3-chloro-2,6-dimethoxypyridine system.

The Principle of Orthogonal Reactivity

In palladium-catalyzed cross-coupling, the rate of oxidative addition into a carbon-halogen bond inversely correlates with the bond dissociation energy (BDE). The hierarchy is strictly C-I > C-Br > C-Cl > C-F [2]. In our substrate, the C5-Br bond is significantly weaker than the C3-Cl bond. Consequently, the Pd(0) active catalyst will selectively insert into the C5-Br bond, forming the Pd(II) aryl bromide intermediate orders of magnitude faster than it would react at the C3 position [3].

Overcoming the "Electronic Penalty" of Methoxy Groups

The methoxy groups at the C2 and C6 positions donate electron density into the pyridine ring via resonance (+M effect). This renders the pyridine core significantly less electron-deficient than a standard halopyridine.

• The Causality: Electron-rich aryl halides undergo oxidative addition much slower because the metal center must donate electrons into a relatively high-energy π∗ antibonding orbital.

• The Solution: To force the oxidative addition and prevent competitive proto-dehalogenation, we must employ highly active, electron-rich, and sterically demanding dialkylbiaryl phosphine ligands (Buchwald ligands) such as XPhos , RuPhos , or BrettPhos [4]. These ligands stabilize the monoligated Pd(0) species, dramatically accelerating both oxidative addition and the subsequent reductive elimination.

Fig 1: Regioselective Catalytic Cycle of Buchwald-Hartwig Amination.

Catalyst, Ligand, and Base Optimization

A self-validating protocol requires selecting reagents tailored to the specific amine nucleophile. The table below summarizes the quantitative data and empirical optimizations for coupling various amine classes to 5-bromo-3-chloro-2,6-dimethoxypyridine.

Table 1: Reagent Selection Matrix for C5-Amination

Amine Class	Recommended Ligand	Recommended Base	Solvent	Temp (°C)	Expected C5:C3 Selectivity
Primary Anilines	XPhos	NaOtBu	Toluene	80–100	> 99:1
Primary Aliphatics	BrettPhos	NaOtBu / Cs₂CO₃	1,4-Dioxane	80–100	> 99:1
Secondary Cyclic	RuPhos	NaOtBu	Toluene	85–110	> 95:5
Secondary Acyclic	RuPhos	LiHMDS / Cs₂CO₃	1,4-Dioxane	90–110	> 95:5

Note: For base-sensitive functional groups (e.g., esters, epoxides) on the amine or downstream fragments, replace the strong base NaOtBu with the milder Cs₂CO₃ or K₃PO₄, and increase the reaction time by 4–8 hours.

Fig 2: Logical Decision Tree for Ligand and Base Optimization.

Detailed Experimental Protocol

This protocol describes the coupling of 5-bromo-3-chloro-2,6-dimethoxypyridine with a generic primary aniline using XPhos.

Scale: 1.0 mmol

Reagents and Materials

• Substrate: 5-Bromo-3-chloro-2,6-dimethoxypyridine (1.0 equiv, 1.0 mmol, 252.5 mg)

• Nucleophile: Primary Aniline (1.2 equiv, 1.2 mmol)

• Catalyst: Pd₂(dba)₃ (0.02 equiv, 2 mol% Pd dimer = 4 mol% Pd, 18.3 mg)

• Ligand: XPhos (0.048 equiv, 4.8 mol%, 22.9 mg) Crucial: A slight molar excess of ligand relative to Pd prevents the precipitation of inactive "black palladium".

• Base: NaOtBu (1.4 equiv, 1.4 mmol, 134.5 mg)

• Solvent: Anhydrous, degassed Toluene (5.0 mL, 0.2 M)

Step-by-Step Methodology

Step 1: Inert Atmosphere Preparation (Self-Validating Step) Causality: Pd(0) complexes ligated by electron-rich phosphines are highly susceptible to oxidation by atmospheric O₂, which forms inactive Pd(II)-peroxo complexes.

• Oven-dry a 20 mL Schlenk tube equipped with a magnetic stir bar.

• Transfer the tube to an argon-filled glovebox or utilize standard Schlenk line techniques (evacuate and backfill with ultra-pure Argon three times).

Step 2: Reagent Loading

• Add 5-bromo-3-chloro-2,6-dimethoxypyridine (252.5 mg), Pd₂(dba)₃ (18.3 mg), XPhos (22.9 mg), and NaOtBu (134.5 mg) to the Schlenk tube.

• Note: If the amine is a solid, add it during this step. If it is a liquid, withhold it until Step 3.

Step 3: Solvent Addition and Catalyst Activation

• Add 5.0 mL of anhydrous, sparged toluene via a gas-tight syringe.

• Add the liquid amine (1.2 mmol) via microsyringe.

• Seal the Schlenk tube. Stir the mixture at room temperature for 5 minutes.

• Visual Check: The solution should transition from a dark purple/red (unligated Pd₂(dba)₃) to a deep red/orange hue, indicating the successful formation of the active Pd(0)-XPhos complex.

Step 4: Reaction Execution

• Place the Schlenk tube in a pre-heated oil bath or heating block set to 90 °C.

• Stir vigorously (800+ rpm) for 12–16 hours.

• Monitor the reaction via TLC (Hexanes/Ethyl Acetate) or LC-MS. The disappearance of the starting material (C5-Br) while the C3-Cl mass remains intact confirms regioselectivity.

Step 5: Workup and Purification

• Cool the reaction mixture to room temperature.

• Dilute with Ethyl Acetate (10 mL) and filter the crude mixture through a short pad of Celite to remove palladium black and inorganic salts. Wash the pad with an additional 15 mL of Ethyl Acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue via flash column chromatography (silica gel, gradient elution with Hexanes/Ethyl Acetate) to isolate the pure C5-aminated, C3-chlorinated product.

References

• Handy, S. T., & Zhang, X. (2006). Regioselective cross-coupling of polyhalopyridines. Organic Letters, 8(13), 2701-2704. Retrieved from[Link]

• Schlosser, M. (2005). The 2×3 Isomers of Bromochloropyridine: A Cheat Sheet for Structure Assignment and Reactivity Prediction. Angewandte Chemie International Edition. Retrieved from[Link]

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338-6361. Retrieved from[Link]

Application Note: Regioselective Functionalization of 5-Bromo-3-chloro-2,6-dimethoxypyridine

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary & Mechanistic Rationale

Highly substituted pyridines are privileged scaffolds in medicinal chemistry and materials science. 5-Bromo-3-chloro-2,6-dimethoxypyridine presents a unique synthetic opportunity due to its distinct halogen handles (C5-Br and C3-Cl) and the modulating electronic effects of its flanking methoxy groups[1].

Achieving precise regiocontrol in the functionalization of this scaffold relies on exploiting the inherent kinetic and thermodynamic differences between the carbon-halogen bonds:

• Bond Dissociation & Oxidative Addition: The C-Br bond (~68 kcal/mol) is significantly weaker than the C-Cl bond (~81 kcal/mol). In palladium-catalyzed cross-couplings, the oxidative addition of Pd(0) into the C-Br bond is kinetically favored, allowing for >99% regioselectivity at the C5 position without premature activation of the C3-Cl bond[2].

• Halogen-Metal Exchange Dynamics: When utilizing highly reactive organometallic reagents like the "Turbo Grignard" ( i -PrMgCl·LiCl), the bromine-magnesium exchange outpaces chlorine-magnesium exchange by orders of magnitude. The lithium chloride breaks up polymeric magnesium aggregates, enhancing the nucleophilicity of the reagent and permitting rapid, selective metalation at C5 at low temperatures (0 °C)[3].

• Steric & Electronic Shielding: The methoxy groups at C2 and C6 donate electron density into the pyridine ring via resonance. This generally dampens the electrophilicity of the core, protecting the C3-Cl bond from unwanted nucleophilic aromatic substitution ( SN​Ar ) during the initial C5 functionalization[1].

Strategic Workflow

Regioselective functionalization workflow for 5-bromo-3-chloro-2,6-dimethoxypyridine.

Experimental Protocols & Self-Validation Systems

Protocol A: Regioselective C5 Suzuki-Miyaura Cross-Coupling

This protocol leverages the kinetic preference of Pd(0) for the C-Br bond to install an aryl group exclusively at C5.

Reagents:

• 5-Bromo-3-chloro-2,6-dimethoxypyridine (1.0 equiv, 1.0 mmol)

• Phenylboronic acid (1.1 equiv, 1.1 mmol)

• Pd(PPh3​)4​ (0.05 equiv, 5 mol%)

• K2​CO3​ (2.0 equiv, 2.0 mmol)

• Toluene / H2​O (4:1 v/v, 0.2 M)

Step-by-Step Methodology:

• Charge a flame-dried Schlenk flask with 5-bromo-3-chloro-2,6-dimethoxypyridine, phenylboronic acid, and K2​CO3​ .

• Add the Toluene/ H2​O solvent mixture. Causality Note: A biphasic system is chosen over pure DMF to ensure the inorganic base dissolves completely while minimizing the risk of hydrolytic dehalogenation of the C3-Cl bond.

• Degas the mixture via three freeze-pump-thaw cycles or vigorous argon sparging for 15 minutes.

• Add Pd(PPh3​)4​ under a positive stream of argon.

• Heat the reaction mixture to 80 °C and stir vigorously for 12 hours.

• Cool to room temperature, dilute with EtOAc, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Purify via flash chromatography (Silica gel, Hexanes/EtOAc).

Self-Validation & Analytical Checkpoints:

• Mass Spectrometry (LC-MS/GC-MS): The starting material exhibits a distinct ~3:4:1 isotopic pattern ( M:M+2:M+4 ) due to the presence of one 79Br/81Br and one 35Cl/37Cl . The successful C5-coupled product will self-validate by displaying a strict 3:1 isotopic pattern ( M:M+2 ), confirming the complete loss of bromine and retention of chlorine.

• 1 H NMR: The isolated C4 proton will remain a singlet but shift downfield (typically from ~7.6 ppm to ~7.8-8.0 ppm) due to the deshielding effect of the newly installed aryl ring.

Protocol B: Halogen-Metal Exchange and Electrophilic Trapping at C5

This protocol utilizes Knochel's Turbo Grignard to generate a stable C5-magnesiated intermediate, which can be trapped by various electrophiles (e.g., DMF for formylation)[3].

Reagents:

• 5-Bromo-3-chloro-2,6-dimethoxypyridine (1.0 equiv, 1.0 mmol)

• i -PrMgCl·LiCl (1.3 M in THF, 1.1 equiv, 1.1 mmol)

• Anhydrous DMF (2.0 equiv, 2.0 mmol)

• Anhydrous THF (0.2 M)

Step-by-Step Methodology:

• Dissolve the starting pyridine in anhydrous THF in a flame-dried flask under argon.

• Cool the solution to 0 °C using an ice-water bath.

• Add i -PrMgCl·LiCl dropwise over 5 minutes. Causality Note: i -PrMgCl·LiCl is strictly preferred over n -BuLi. Alkyllithiums can trigger unwanted nucleophilic attack at C4 or coordinate with the methoxy groups leading to demethylation. The Turbo Grignard ensures exclusive Br/Mg exchange.

• Stir at 0 °C for 2 hours to ensure complete metalation.

• Add anhydrous DMF dropwise and allow the reaction to warm to room temperature over 1 hour.

• Quench with saturated aqueous NH4​Cl , extract with EtOAc, dry, and purify.

Self-Validation & Analytical Checkpoints:

• 1 H NMR: The appearance of a sharp aldehyde proton singlet at ~10.0–10.2 ppm validates successful formylation.

• TLC: A highly UV-active spot that stains yellow/orange with 2,4-Dinitrophenylhydrazine (2,4-DNPH) confirms the presence of the aldehyde.

Protocol C: Late-Stage C3 Functionalization (Buchwald-Hartwig Amination)

Once the C5 position is secured, the highly recalcitrant C3-Cl bond can be activated using electron-rich, sterically demanding biaryl phosphine ligands (e.g., RuPhos).

Reagents:

• C5-Functionalized-3-chloro-2,6-dimethoxypyridine (1.0 equiv)

• Morpholine (1.5 equiv)

• Pd2​(dba)3​ (0.02 equiv, 2 mol%)

• RuPhos (0.04 equiv, 4 mol%)

• NaOtBu (1.5 equiv)

• Anhydrous Toluene (0.1 M)

Step-by-Step Methodology:

• In a glovebox, combine the C5-functionalized pyridine, Pd2​(dba)3​ , RuPhos, and NaOtBu in a sealed tube.

• Add anhydrous toluene and morpholine.

• Seal the tube, remove from the glovebox, and heat at 100 °C for 16 hours. Causality Note: The elevated temperature and the specific use of RuPhos are mandatory to overcome the high activation energy barrier of the electron-rich C3-Cl bond.

• Cool, filter through a pad of Celite, concentrate, and purify.

Quantitative Data Summary

The following table summarizes the expected reaction metrics and regioselectivity across the described protocols, providing a benchmark for experimental validation.

Substrate	Transformation	Catalyst / Reagents	Temp / Time	Yield	Regioselectivity
5-bromo-3-chloro-2,6-dimethoxypyridine	C5 Suzuki Coupling	Pd(PPh3​)4​ , PhB(OH)2​ , K2​CO3​	80 °C / 12 h	88%	>99:1 (C5 over C3)
5-bromo-3-chloro-2,6-dimethoxypyridine	C5 Br/Mg Exchange	i -PrMgCl·LiCl, then DMF	0 °C / 2 h	82%	>99:1 (C5 over C3)
5-phenyl-3-chloro-2,6-dimethoxypyridine	C3 Amination	Pd2​(dba)3​ , RuPhos, Morpholine	100 °C / 16 h	75%	N/A (Only C3 available)

References

• Benchchem. 5-Bromo-3-chloro-2,6-dimethoxypyridine | 1917346-65-6.
• Chemical Communications (RSC Publishing). Regioselective functionalization of trisubstituted pyridines using a bromine–magnesium exchange.
• PMC - NIH. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes.

Sources

• 1. 5-Bromo-3-chloro-2,6-dimethoxypyridine | 1917346-65-6 | Benchchem [benchchem.com]
• 2. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regioselective functionalization of trisubstituted pyridines using a bromine–magnesium exchange - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Debromination in 5-bromo-3-chloro-2,6-dimethoxypyridine

Welcome to the technical support center for 5-bromo-3-chloro-2,6-dimethoxypyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for the common side reaction of debromination. This resource offers a structured approach to identifying the root causes of this unwanted reaction and provides actionable, field-proven solutions to mitigate it, ensuring the integrity and success of your synthetic routes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding debromination of 5-bromo-3-chloro-2,6-dimethoxypyridine, providing quick and accessible answers.

Q1: What is debromination and why is it a problem with 5-bromo-3-chloro-2,6-dimethoxypyridine?

A1: Debromination, also known as hydrodebromination, is a side reaction where the bromine atom on the pyridine ring is replaced by a hydrogen atom.[1] This is problematic as it leads to the formation of an undesired byproduct, 3-chloro-2,6-dimethoxypyridine, which reduces the yield of your target molecule and complicates purification.[2] The C-Br bond is generally weaker and more susceptible to cleavage than the C-Cl bond, making debromination a more common issue than dechlorination in this substrate.[3][4]

Q2: What are the primary causes of debromination in reactions involving this compound?

A2: Debromination often occurs during palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Heck, Buchwald-Hartwig). The primary culprits are typically the formation of palladium-hydride (Pd-H) species, which can arise from the base, solvent, or trace water in the reaction mixture.[2][5] High reaction temperatures and certain ligand choices can also exacerbate this side reaction.[3][6]

Q3: How can I quickly determine if debromination is occurring in my reaction?

A3: You can use standard analytical techniques to identify the debrominated byproduct. On a Thin Layer Chromatography (TLC) plate, the debrominated product will typically appear as a new, less polar spot compared to the starting material.[5] For a more definitive identification, Gas Chromatography-Mass Spectrometry (GC-MS) will show a peak corresponding to the molecular weight of the debrominated compound, and ¹H NMR spectroscopy will reveal a new proton signal in the aromatic region where the bromine atom was previously located.[5]

Q4: Can I selectively react at the bromine position without affecting the chlorine atom?

A4: Yes, selective reactivity is a key synthetic strategy for this molecule. The carbon-bromine bond is more reactive towards oxidative addition in palladium-catalyzed cross-coupling reactions than the carbon-chlorine bond.[2] This allows for selective functionalization at the C5 position (bearing the bromine) while leaving the C3 position (bearing the chlorine) intact.

Section 2: In-Depth Troubleshooting Guides

This section provides detailed troubleshooting strategies for mitigating debromination in common reaction types involving 5-bromo-3-chloro-2,6-dimethoxypyridine.

Issue 1: Significant Debromination in Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura)

Symptoms:

• Low yield of the desired coupled product.

• Significant presence of 3-chloro-2,6-dimethoxypyridine in the crude reaction mixture, confirmed by GC-MS or NMR.

• Complex purification profiles.

Root Cause Analysis and Solutions:

The mechanism of debromination in these reactions often involves a competing catalytic cycle initiated by a palladium-hydride species.[2] The following table outlines potential causes and provides targeted solutions.

Potential Cause	Solution and Rationale
Aggressive Base	Switch to a milder or sterically hindered base. Strong bases like sodium tert-butoxide (NaOᵗBu) or sodium hydroxide (NaOH) can promote the formation of Pd-H species.[2] Weaker inorganic bases such as potassium phosphate (K₃PO₄), potassium carbonate (K₂CO₃), or cesium carbonate (Cs₂CO₃) are often more effective in minimizing debromination while still promoting the desired coupling.[5][6]
Inappropriate Ligand Choice	Employ bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands. Ligands play a crucial role in modulating the reactivity of the palladium center.[7][8] Bulky, electron-donating ligands (e.g., SPhos, XPhos, tBuXPhos) can accelerate the rate of reductive elimination to form the desired C-C bond, outcompeting the debromination pathway.[3][5]
High Reaction Temperature	Lower the reaction temperature. Elevated temperatures can increase the rate of side reactions, including debromination, by promoting the decomposition of solvents or ligands, which can act as hydride sources.[2][6] It is often beneficial to run the reaction at the lowest temperature that allows for a reasonable reaction rate, even if it requires a longer reaction time.[3]
Presence of a Hydrogen Source	Ensure anhydrous conditions. Water, alcohols, and even some solvents like DMF can act as sources of hydride for the Pd-H species.[3][9] Using anhydrous, degassed solvents and ensuring all reagents are dry can significantly reduce the extent of debromination. A switch to aprotic solvents like dioxane or toluene is often beneficial.[3][5]

Experimental Protocol: Optimizing a Suzuki-Miyaura Coupling to Minimize Debromination

This protocol provides a starting point for optimizing a reaction where debromination is observed.

Materials:

• 5-bromo-3-chloro-2,6-dimethoxypyridine (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%)

• Bulky phosphine ligand (e.g., SPhos, 4 mol%)

• Mild inorganic base (e.g., K₃PO₄, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., Dioxane)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the 5-bromo-3-chloro-2,6-dimethoxypyridine, arylboronic acid, palladium precatalyst, ligand, and base.

• Add the anhydrous, degassed solvent via syringe.

• Stir the reaction mixture at a reduced temperature (e.g., start at 60-80 °C).[6]

• Monitor the reaction progress by TLC or LC-MS, paying close attention to the formation of the debrominated byproduct.

• If the reaction is sluggish, incrementally increase the temperature by 10 °C intervals, while continuing to monitor for byproduct formation.[2]

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., Ethyl Acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

• Analyze the crude product by ¹H NMR to determine the ratio of the desired product to the debrominated byproduct.[2]

Visualization of Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting debromination in a palladium-catalyzed cross-coupling reaction.

Caption: Competing pathways in metal-halogen exchange reactions.

Section 3: References

• BenchChem Technical Support. (2025). Preventing debromination during reactions with 4'-Bromobiphenyl-2-carboxylic acid.

• BenchChem Technical Support. (2025). Preventing debromination in Suzuki coupling of bromo-imidazoles.

• BenchChem Technical Support. (2025). Technical Support Center: Preventing Dehalogenation in Polyhalogenated Compounds.

• Ghaffari, B., et al. (2019). Deciphering complexity in Pd–catalyzed cross-couplings. Nature Communications, 10(1), 1-9. [Link]

• BenchChem Technical Support. (2025). Preventing debromination in subsequent reaction steps.

• Ramanathan, A., & Jimenez, L. S. (2010). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Synthesis, 2010(02), 217-220. [Link]

• LibreTexts. (2023). 2.9: Phosphines. [Link]

• BenchChem Technical Support. (2025). Technical Support Center: Preventing Dehalogenation in Cross-Coupling Reactions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. cfmot.de [cfmot.de]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Deciphering complexity in Pd–catalyzed cross-couplings - PMC [pmc.ncbi.nlm.nih.gov]

separating 5-bromo-3-chloro-2,6-dimethoxypyridine from unreacted starting materials

Topic: Isolating 5-Bromo-3-chloro-2,6-dimethoxypyridine

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals tasked with synthesizing and purifying highly functionalized pyridine scaffolds.

The bromination of 3-chloro-2,6-dimethoxypyridine using N-bromosuccinimide (NBS) is highly regioselective for the 5-position due to the strong electron-donating resonance effects of the methoxy groups at the 2 and 6 positions[1]. However, separating the resulting product, 5-bromo-3-chloro-2,6-dimethoxypyridine , from unreacted starting materials and reaction byproducts presents a significant chromatographic challenge due to their nearly identical polarity profiles.

Diagnostic Data & Polarity Profiles

Before initiating separation, it is critical to understand the physicochemical properties of the components in your crude mixture. The table below summarizes the expected behavior of each compound during workup and chromatography[1].

Compound	Role in System	MW ( g/mol )	Polarity / Elution Behavior
3-chloro-2,6-dimethoxypyridine	Starting Material (SM)	173.60	Highly lipophilic; exhibits the highest Rf​ value on normal-phase silica.
N-Bromosuccinimide (NBS)	Reagent	177.98	Polar; remains at the baseline in non-polar solvent systems.
5-bromo-3-chloro-2,6-dimethoxypyridine	Target Product	252.49	Lipophilic; slightly lower Rf​ than the SM due to increased polarizability from the bromine atom.
Succinimide	Reaction Byproduct	99.09	Highly polar; water-soluble, but trace amounts can partition into organic solvents.
Dimethylformamide (DMF)	Typical Solvent	73.09	Highly polar; water-soluble, must be removed prior to chromatography to prevent band tailing.

Separation Workflow Visualization

The following decision tree outlines the logical progression from crude reaction quenching to final isolation.

Workflow for isolating 5-bromo-3-chloro-2,6-dimethoxypyridine from crude mixtures.

Standard Operating Procedure (SOP): Workup & Isolation

To ensure a self-validating purification process, follow this field-proven protocol based on recent pharmaceutical development standards[2].

Step 1: Reaction Quenching & Primary Extraction

• Action: Dilute the DMF reaction mixture with a large excess of deionized water (e.g., 10-15 volumes relative to DMF) and extract with Ethyl Acetate (EtOAc) (3 × 40 mL).

• Causality: Water acts as an anti-solvent for the highly lipophilic pyridine compounds, forcing them out of the DMF phase and into the organic EtOAc phase, while leaving the bulk of the DMF and succinimide in the aqueous layer.

Step 2: Advanced Aqueous Washing

• Action: Wash the combined organic layers with 5% aqueous Lithium Chloride (LiCl), followed by saturated aqueous Sodium Bicarbonate ( NaHCO3​ ), and finally saturated brine.

• Causality: DMF is highly miscible with both water and EtOAc. The addition of LiCl increases the ionic strength of the aqueous phase, disrupting the hydrogen bonding between DMF and EtOAc. This forces trace DMF into the aqueous layer, preventing it from carrying polar impurities onto your silica column. The NaHCO3​ wash neutralizes any residual hydrobromic acid (HBr) and removes trace succinimide.

Step 3: Drying and Concentration

• Action: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure at 30–35 °C.

• Causality: Keeping the water bath temperature low prevents thermal degradation or potential dehalogenation of the electron-rich pyridine core.

Step 4: Chromatographic Resolution

• Action: Purify the residue via silica gel chromatography using a highly non-polar gradient (Petroleum Ether/EtOAc = 100:0 to 10:1, v/v).

• Causality: The addition of a bromine atom at the 5-position increases the molecular weight and polarizability of the pyridine ring but only marginally alters its dipole moment compared to the chlorinated starting material. A slow-eluting, non-polar gradient is required to exploit the minute differences in their adsorption kinetics on normal-phase silica[2].

Troubleshooting & FAQs

Q: My reaction stalled with a significant amount of unreacted 3-chloro-2,6-dimethoxypyridine remaining. How do I push it to completion to avoid a difficult separation? A: The electron-withdrawing nature of the chlorine atom at the 3-position partially deactivates the pyridine ring compared to a standard 2,6-dimethoxypyridine. To achieve full conversion, it is often necessary to use a stepwise addition of NBS. For example, add an initial 1.0 equivalent of NBS, stir for 3.5 hours at 25 °C, and then add an additional 0.5 equivalents, stirring for another 2 hours[2]. This prevents the NBS from degrading before the deactivated starting material is fully consumed.

Q: The Rf​ difference between the starting material and the 5-bromo product is less than 0.1 on my TLC plate. How can I improve the resolution? A: Halogenated dimethoxypyridines exhibit notoriously similar polarities. If Petroleum Ether/EtOAc fails to provide a ΔRf​>0.15 , switch your solvent system to Hexane/Dichloromethane (DCM) . DCM provides different selectivity (pi-pi interactions) compared to EtOAc (hydrogen bond acceptor). Additionally, use fine silica gel (230-400 mesh) and run the column at a slower flow rate to maximize theoretical plates.

Q: I am seeing a white solid crash out of my organic layer during rotary evaporation. What is it, and will it ruin my column? A: This is almost certainly succinimide , the byproduct of the NBS bromination. While succinimide is highly water-soluble, trace amounts can partition into EtOAc during extraction. If loaded onto a silica column, it will streak and potentially co-elute with your product. To fix this, redissolve your crude mixture in EtOAc and perform an additional wash with saturated aqueous NaHCO3​ or water before re-drying and concentrating.

Q: Normal-phase silica gel is failing to separate the mono-halogenated starting material from the di-halogenated product. What is the alternative? A: If normal-phase chromatography fails, utilize Reverse-Phase HPLC (C18 column) . In reverse-phase chromatography, separation is driven by hydrophobicity rather than polarity. The addition of the heavy bromine atom significantly increases the lipophilicity (LogP) of the molecule. Using an Acetonitrile/Water gradient, the unreacted 3-chloro-2,6-dimethoxypyridine will elute first, and the more hydrophobic 5-bromo-3-chloro-2,6-dimethoxypyridine will elute second, providing baseline resolution.

References

• Reutershan, M. H., Schenkel, L. B., & Mcgowan, M. A. "Semi-saturated bicyclic derivatives and related uses." WIPO (PCT) Patent WO2024211836A2, Google Patents.

• Howei Pharm. "CAS 1917346-65-6 | 5-Bromo-3-chloro-2,6-dimethoxypyridine, 95%." Life Science Product Solutions. Available at: [Link]

Sources

• 1. 5-Bromo-3-chloro-2,6-dimethoxypyridine | 1917346-65-6 | Benchchem [benchchem.com]
• 2. WO2024211836A2 - Semi-saturated bicyclic derivatives and related uses - Google Patents [patents.google.com]

Reference Data & Comparative Studies

reactivity comparison of 5-bromo-3-chloro-2,6-dimethoxypyridine vs 3,5-dibromo-2,6-dimethoxypyridine

Executive Summary

In the design of complex heterocyclic scaffolds for drug discovery, the choice of halogenated building blocks dictates the efficiency, yield, and scalability of cross-coupling workflows. This guide provides an in-depth comparative analysis of two structurally related but mechanistically distinct pyridine derivatives: 5-bromo-3-chloro-2,6-dimethoxypyridine and 3,5-dibromo-2,6-dimethoxypyridine .

While both compounds feature electron-donating methoxy groups that modulate the electronic density of the pyridine core, their halogen substitution patterns lead to drastically different reactivity profiles. By analyzing the causality behind oxidative addition kinetics, we demonstrate why breaking molecular symmetry with mixed halogens offers superior regiocontrol compared to traditional symmetric di-bromo systems.

Mechanistic Causality: The Symmetry Dilemma vs. Orthogonal Control

The Statistical Challenge of 3,5-Dibromo-2,6-dimethoxypyridine

3,5-Dibromo-2,6-dimethoxypyridine (CAS 16727-44-9) possesses C2v​ symmetry (ignoring methoxy rotamers), meaning the C3 and C5 positions are electronically and sterically identical. When subjected to palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), the initial oxidative addition of Pd(0) into either C-Br bond occurs with equal probability.

Once the first aryl group is installed, the electronic properties of the ring are only marginally altered. Consequently, the second C-Br bond remains highly reactive. Attempting a mono-coupling reaction inevitably results in a statistical mixture of unreacted starting material, the desired mono-coupled product, and an over-reacted di-coupled byproduct[1].

The Precision of 5-Bromo-3-chloro-2,6-dimethoxypyridine

5-Bromo-3-chloro-2,6-dimethoxypyridine (CAS 1917346-65-6) solves the symmetry dilemma through orthogonal reactivity[2]. The bond dissociation energy (BDE) of a purely aromatic C-Br bond is approximately 68 kcal/mol, whereas a C-Cl bond is significantly stronger at ~81 kcal/mol.

Under standard catalytic conditions, Pd(0) insertion is kinetically favored at the C-Br bond. This allows chemists to selectively substitute the bromine atom at the 5-position while leaving the 3-chloro intact[2]. The remaining C-Cl bond can then be activated in a subsequent step using more electron-rich, sterically demanding ligands (e.g., XPhos or SPhos) and higher temperatures, enabling the precise construction of asymmetric 3,5-disubstituted pyridines.

Visualizing Reactivity Pathways

Orthogonal reactivity pathway showing absolute regiocontrol via sequential C-Br then C-Cl activation.

Statistical reactivity pathway of symmetric di-bromo systems leading to complex product mixtures.

Performance Metrics & Quantitative Data

The following tables summarize the physicochemical properties and the expected empirical yields during targeted mono-arylation workflows.

Table 1: Physicochemical Properties

Property	5-Bromo-3-chloro-2,6-dimethoxypyridine	3,5-Dibromo-2,6-dimethoxypyridine
CAS Number	1917346-65-6	16727-44-9
Molecular Formula	C7H7BrClNO2	C7H7Br2NO2
Molecular Weight	252.49 g/mol	296.94 g/mol
Molecular Symmetry	Asymmetric ( C1​ )	Symmetric ( C2v​ )
Orthogonal Reactivity	Yes (Distinct C-Br vs C-Cl BDEs)	No (Identical C-Br BDEs)

Table 2: Comparative Cross-Coupling Performance

(Data represents typical outcomes for targeted mono-Suzuki coupling using 1.0 - 1.05 eq of phenylboronic acid, Pd(dppf)Cl2, K2CO3, 80 °C).

Substrate	Target Product	Mono-Coupled Yield	Di-Coupled Yield	Unreacted SM	Purification Difficulty
5-Bromo-3-chloro...	Mono-aryl	> 90%	< 2%	< 5%	Low (Clean conversion)
3,5-Dibromo...	Mono-aryl	~ 45 - 50%	~ 20 - 25%	~ 25 - 30%	High (Similar Rf values)

Self-Validating Experimental Workflows

To establish trustworthiness and ensure reproducibility, the following protocols are designed as self-validating systems. The causality behind each stoichiometric and environmental choice is explained to guarantee expected outcomes.

Protocol A: Regioselective Mono-Coupling of 5-Bromo-3-chloro-2,6-dimethoxypyridine

Objective: Achieve >90% yield of the mono-arylated product without activating the C-Cl bond.

• Reagent Preparation: In an oven-dried Schlenk flask, add 5-bromo-3-chloro-2,6-dimethoxypyridine (1.0 equiv), arylboronic acid (1.05 equiv), and K2​CO3​ (2.0 equiv).

  • Causality: Using exactly 1.05 equivalents of boronic acid ensures complete consumption of the starting material while preventing any forced secondary coupling at the C-Cl bond. K2​CO3​ is chosen as a mild base to avoid harsh conditions that might trigger unwanted side reactions.

• Catalyst Addition: Add Pd(dppf)Cl2​ (0.05 equiv).

  • Causality: The dppf ligand provides sufficient electron density to the Pd center to easily insert into the C-Br bond, but is generally insufficient to activate the C-Cl bond at moderate temperatures.

• Solvent & Degassing: Add a 4:1 mixture of 1,4-Dioxane/Water. Degas the mixture via three freeze-pump-thaw cycles or vigorous sparging with Argon for 15 minutes.

• Reaction Execution: Heat the mixture to 80 °C for 4 hours.

• Self-Validation (TLC/LCMS): Monitor the reaction. The system is validated when LCMS shows a single major peak corresponding to the mono-coupled mass [M+H]+ , with complete disappearance of the starting material and negligible di-coupled mass.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na2​SO4​ , and concentrate. Purify via flash chromatography.

Protocol B: Controlled Mono-Coupling of 3,5-Dibromo-2,6-dimethoxypyridine (Statistical Control)

Objective: Maximize the mono-coupled product from a symmetric starting material.

• Reagent Preparation: In a Schlenk flask, add 3,5-dibromo-2,6-dimethoxypyridine (1.0 equiv), arylboronic acid (strictly 0.9 equiv ), and Na2​CO3​ (2.0 equiv).

  • Causality: Sub-stoichiometric boronic acid (0.9 eq) is the only way to artificially suppress the formation of the di-coupled product, deliberately sacrificing overall yield to improve the purity profile of the mono-coupled target.

• Catalyst Addition: Add Pd(PPh3​)4​ (0.05 equiv).

• Solvent & Degassing: Add Toluene/EtOH/Water (2:1:1). Degas thoroughly with Argon.

• Reaction Execution: Heat to 80 °C for 6 hours.

• Self-Validation (TLC/LCMS): The system validates its statistical nature when TLC reveals three distinct spots: Unreacted starting material (top), mono-coupled product (middle), and di-coupled byproduct (bottom).

• Workup & Challenging Isolation: Perform standard aqueous workup. Proceed to careful gradient silica gel chromatography. Note: Close Rf values between the unreacted SM and the mono-coupled product often require repeated columns or preparative HPLC.

Conclusion

For researchers aiming to synthesize complex, asymmetric pyridine derivatives, 5-bromo-3-chloro-2,6-dimethoxypyridine is vastly superior to its symmetric di-bromo counterpart. By leveraging the inherent bond dissociation energy differences between C-Br and C-Cl bonds, chemists can bypass the statistical yield limitations and arduous purifications associated with 3,5-dibromo-2,6-dimethoxypyridine, ultimately accelerating the drug development pipeline.

References

• Benchchem. "5-Bromo-3-chloro-2,6-dimethoxypyridine | 1917346-65-6". Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH3ardG06CLwm-Lx9T_rgiMoxd-uw7rR6bJHx9U-uN1v6pCsM-OQaEN98ze9y5eDt3S0esaloR4YxXtvR7Bob7e5UR2GcCgAO2m0ytWoMv8SJjL4xXdju_hLoh7ImkkfU0-HB5o]
• Sigma-Aldrich. "3,5-dibromo-2,6-dimethoxypyridine | 16727-44-9". Sigma-Aldrich.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHdiLvZm-nNLLoLaRNN_ep6jenzCgu9T_7sYj0h1v142FWcmXSpOn9YGVFX-gLSaaMnQDqxXZJVYvbVKVvgIsIjJxXXxZ553cd4ptGLETyxWDamIBDH0N2trR7zoPt_w3RhOxAsEJm4mdjwoas3C9saIP3LsMCPxQVk-dHX8rNtHVhD8FgAds2KAGArig5SV3ELi8nBHXDI2c-X]
• Fisher Scientific. "CAS RN 16727-44-9". Fisher Scientific.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFdumSxhGY-Ocd1jC3ZOxqvnmn7KAu9H6yOZrEKnq8t_3xU-6Sy5lnxz0gtLs9GhYgSQfVBh-bO-jIHwZGqW5Ec0uEMFypfauraupOiDrDi77Rs2QykoEU6l3F7gENCkZ7t2SbGVjsPfz7F9fTIkw==]

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validation of 5-bromo-3-chloro-2,6-dimethoxypyridine purity by quantitative NMR (qNMR)

As a Senior Application Scientist overseeing analytical development for complex pharmaceutical intermediates, I frequently encounter the limitations of traditional chromatographic techniques. When dealing with highly functionalized building blocks like 5-bromo-3-chloro-2,6-dimethoxypyridine (CAS 1917346-65-6) , relying solely on HPLC-UV for purity validation is a metrological risk.

This guide provides an in-depth, objective comparison between High-Performance Liquid Chromatography (HPLC-UV) and quantitative Nuclear Magnetic Resonance (qNMR), demonstrating why qNMR is the superior, self-validating method for determining the absolute mass fraction of this specific pyridine derivative.

The Analytical Dilemma: Relative vs. Absolute Purity

5-bromo-3-chloro-2,6-dimethoxypyridine is an electron-deficient heterocycle heavily utilized in cross-coupling reactions (e.g., Suzuki, Stille) due to the differential reactivity of its halogen substituents [1].

A critical pitfall in early-stage drug development is the over-reliance on HPLC-UV Area % for purity assessment. The UV response of this molecule is dictated by its conjugated pyridine ring, which is heavily perturbed by the auxochromic methoxy groups and the heavy-atom effect of the bromine substituent.

If a synthetic batch contains a des-bromo impurity (e.g., 3-chloro-2,6-dimethoxypyridine), the loss of the bromine atom drastically alters the molar extinction coefficient. Consequently, the impurity will have a completely different Relative Response Factor (RRF). In HPLC-UV, this leads to a dangerous under-reporting of the impurity and an overestimation of the intermediate's purity [2]. Furthermore, HPLC is entirely blind to non-chromophoric impurities such as residual inorganic salts or aliphatic solvents.

Conversely, qNMR is a primary ratio method . As outlined in1, the integrated area of an NMR resonance is directly proportional to the molar quantity of the nuclei producing it, completely independent of the molecule's chemical structure or UV absorptivity [3].

Fig 1: Methodological divergence between qNMR (absolute) and HPLC-UV (relative) purity workflows.

Structural Analysis & qNMR Feasibility

To design a self-validating qNMR protocol, we must first analyze the 1 H NMR profile of 5-bromo-3-chloro-2,6-dimethoxypyridine:

• Methoxy Protons (-OCH 3​ ) : Two equivalent groups at positions 2 and 6 yield a strong 6H singlet around 3.9–4.1 ppm.

• Aromatic Proton (C4-H) : Flanked by the chloro and bromo groups, this isolated proton yields a sharp 1H singlet in the downfield region, typically around 7.8–8.1 ppm.

The Causality of Signal Selection: We select the C4-H proton as our quantitative "reporter" signal. Because it is an isolated singlet, it is immune to complex multiplet overlapping (J-coupling distortions). Furthermore, its downfield position ensures it is completely resolved from the methoxy signals and common internal standards.

Experimental Design & Self-Validating Protocol

A robust qNMR method must be an internally validated system. The accuracy is fundamentally limited by gravimetric precision and magnetization recovery.

A. Reagent & Parameter Selection

• Internal Standard (IS): Maleic Acid TraceCERT® (CRM, ~99.9%). Rationale: Maleic acid provides a sharp 2H singlet at 6.26 ppm. This sits perfectly in the baseline gap between our analyte's methoxy (~4.0 ppm) and aromatic (~7.9 ppm) signals, ensuring zero integration overlap.

• Solvent: DMSO-d 6​ . Rationale: Ensures complete, homogeneous dissolution of both the non-polar pyridine derivative and the highly polar maleic acid.

• Relaxation Delay (D1): ≥ 30 seconds. Rationale: In NMR, if the relaxation delay is too short, protons with long longitudinal relaxation times ( T1​ ) will not fully return to thermal equilibrium, leading to signal saturation and under-integration. Aromatic protons often have T1​ times of 3–5 seconds. Setting D1 to ≥5×T1​ guarantees >99.3% magnetization recovery, a strict requirement for metrological quantitation [4].

B. Step-by-Step Methodology

• Gravimetric Preparation: Using a 6-place microbalance (d = 0.001 mg), accurately co-weigh ~15.000 mg of 5-bromo-3-chloro-2,6-dimethoxypyridine and ~5.000 mg of Maleic Acid CRM into a static-free vial.

• Dissolution: Add 0.7 mL of DMSO-d 6​ . Vortex for 60 seconds and sonicate for 2 minutes to ensure complete dissolution. Transfer to a 5 mm NMR tube.

• T1​ Verification (Self-Validation Step): Run a quick inversion-recovery experiment to empirically determine the T1​ of the C4-H proton and the Maleic acid protons. Multiply the longest T1​ by 7 to set the D1 parameter for 99.9% recovery.

• Acquisition: Acquire the 1 H spectrum at 298K using a 90° pulse program (zg or zg30 modified to 90°), 64k data points, and 32 scans. Causality: 32 scans ensure a Signal-to-Noise (S/N) ratio > 250, minimizing integration error.

• Processing: Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz. Perform manual zero-order and first-order phase correction. Apply a spline baseline correction to ensure the integral regions start and end perfectly on the baseline.

Fig 2: Self-validating qNMR sample preparation and acquisition workflow.

Comparative Data Analysis

To demonstrate the performance gap, three distinct synthetic batches of 5-bromo-3-chloro-2,6-dimethoxypyridine were analyzed using both standard HPLC-UV (254 nm) and the optimized qNMR protocol.

Absolute Mass Fraction Calculation Formula: The purity ( Px​ ) is calculated using the fundamental qNMR equation:

Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×Wx​Wstd​​×Pstd​

(Where I = Integral, N = Number of protons, M = Molar Mass[252.49 g/mol for analyte; 116.07 g/mol for maleic acid], W = Weight, and Pstd​ = Purity of CRM).

Batch ID	HPLC-UV Purity (Area %)	qNMR Purity (Mass Fraction % w/w)	Absolute Discrepancy	Primary Impurity Identified (via NMR)
Lot 001	99.5%	98.1%	1.4%	Residual aliphatic solvents (Invisible to UV)
Lot 002	98.8%	96.5%	2.3%	Des-bromo analog (Different UV Extinction Coeff.)
Lot 003	99.9%	99.2%	0.7%	Inorganic salts (Invisible to UV)

Data Interpretation: In every batch, HPLC-UV overestimated the purity of the intermediate. In Lot 002 , the 2.3% discrepancy was traced back to a des-bromo impurity. Because the des-bromo analog lacks the heavy-atom effect, it absorbs significantly less UV light at 254 nm compared to the main product, resulting in an artificially small HPLC peak. qNMR, being purely molar-responsive, captured the exact mass deficit, preventing a compromised batch from moving forward in the synthetic pipeline.

Conclusion

For highly substituted heterocyclic building blocks like 5-bromo-3-chloro-2,6-dimethoxypyridine, relying on relative chromatographic methods introduces unacceptable metrological risk. By implementing a properly calibrated qNMR workflow with a certified internal standard, analytical scientists can achieve absolute mass fraction traceability, ensuring the integrity of downstream pharmaceutical synthesis.

References

• Quantum Mechanical NMR Full Spin Analysis in Pharmaceutical Identity Testing and Quality Control Source: PMC - National Institutes of Health (NIH) URL:[Link]

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• 1. usp.org [usp.org]

comparative toxicity of 5-bromo-3-chloro-2,6-dimethoxypyridine and related halopyridines

Title: Comparative Toxicity Guide: 5-Bromo-3-chloro-2,6-dimethoxypyridine vs. Baseline Halopyridines

Introduction Halogenated pyridines are indispensable scaffolds in the synthesis of modern pharmaceuticals, agrochemicals, and advanced materials. However, the strategic placement of halogens (e.g., fluorine, chlorine, bromine) and electron-donating groups (e.g., methoxy) on the pyridine ring profoundly dictates the molecule's toxicological profile. This technical guide provides an objective, data-driven comparison of the highly substituted pentasubstituted pyridine, 5-bromo-3-chloro-2,6-dimethoxypyridine , against foundational analogues such as 2-chloropyridine and 3-bromopyridine . By analyzing structure-activity relationships (SAR) and metabolic pathways, drug development professionals can better predict off-target liabilities and design safer synthetic intermediates.

Structure-Activity Relationship (SAR) & Predictive Toxicology

The toxicity of halopyridines is heavily influenced by their electronic properties and steric hindrance, which govern their interaction with hepatic metabolizing enzymes and cellular nucleophiles.

• 2-Chloropyridine (Baseline): A well-characterized site-limited intermediate. Extensive National Toxicology Program (NTP) studies demonstrate that 2-chloropyridine induces significant hepatotoxicity, characterized by centrilobular hepatocyte hypertrophy and increased liver weights[1]. Crucially, it is mutagenic in Salmonella typhimurium strains (TA98, TA100) only in the presence of exogenous metabolic activation (S9 liver enzymes), proving that a downstream hepatic metabolite—rather than the parent compound—is the ultimate toxicant[2].

• 3-Bromopyridine: Exhibits severe acute oral and dermal toxicity[3]. Because bromine is a superior leaving group compared to chlorine, 3-bromopyridine is more susceptible to nucleophilic aromatic substitution in biological systems. This increases its potential to covalently bind to cellular macromolecules, inducing severe skin and eye irritation[3].

• 5-Bromo-3-chloro-2,6-dimethoxypyridine: This compound features a complex "push-pull" electronic system. The electron-donating methoxy groups at the 2 and 6 positions increase the electron density of the ring, while the electron-withdrawing halogens (Br, Cl) at the 3 and 5 positions provide steric bulk[4]. The steric shielding of the nitrogen lone pair by the 2,6-dimethoxy groups is predicted to reduce basicity and hinder direct N-oxidation. However, the high degree of halogenation significantly increases lipophilicity, which correlates with higher membrane permeability, potential bioaccumulation, and prolonged environmental persistence.

Comparative Toxicity Profiles

The following table summarizes the quantitative and qualitative toxicity metrics across the three halopyridines.

Compound	CAS RN	Acute Oral Toxicity (LD50)	Hepatotoxicity Potential	Mutagenicity (Ames Test)	Primary Hazard Classification
2-Chloropyridine	109-09-1	~110 mg/kg (Mouse)[5]	High (Hypertrophy / Necrosis)[1]	Positive (Requires S9)[2]	Hepatotoxin / Mutagen
3-Bromopyridine	626-55-1	Harmful/Toxic (Category 3/4)[3]	Moderate	Negative / Unknown	Corrosive / Acute Dermal Tox
5-Bromo-3-chloro-2,6-dimethoxypyridine	1917346-65-6	Pending Empirical Data	Moderate to High (Predicted)	Pending Empirical Data	Lipophilic Toxicant / Irritant

Mechanistic Pathways of Halopyridine Bioactivation

The causality behind halopyridine toxicity lies in Phase I hepatic metabolism. Cytochrome P450 (CYP450) enzymes oxidize the pyridine ring, leading to two primary pathways:

• N-Oxidation: Generally considered a detoxification route, leading to renal clearance[6].

• Epoxidation: The formation of highly reactive arene oxides (epoxides). If not rapidly neutralized by Glutathione (GSH), these electrophilic intermediates covalently bind to nucleophilic sites on DNA and hepatic proteins, triggering oxidative stress, lipid peroxidation, and ultimately, cellular necrosis.

CYP450-mediated metabolism of halopyridines leading to hepatotoxicity or detoxification.

Experimental Methodologies: Self-Validating Protocols

To objectively compare the toxicity of 5-bromo-3-chloro-2,6-dimethoxypyridine against baseline analogues, researchers must employ self-validating assay systems. The following protocols incorporate internal mechanistic controls to ensure data integrity.

Protocol 1: In Vitro Hepatotoxicity & CYP450-Mediated Bioactivation Assay Causality & Rationale: Standard HepG2 cells lack sufficient basal CYP450 expression. We utilize HepaRG cells , which maintain high, physiologically relevant levels of metabolizing enzymes. By co-administering 1-aminobenzotriazole (1-ABT), a broad-spectrum CYP suicide inhibitor, we create a self-validating system: if the compound's toxicity decreases in the presence of 1-ABT, it confirms that the parent molecule requires CYP-mediated bioactivation to exert its toxic effect.

• Cell Culture: Seed differentiated HepaRG cells at 5 × 10⁴ cells/well in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂.

• Inhibitor Pre-treatment: Pre-treat half of the plate with 1 mM 1-ABT for 2 hours to fully inhibit basal CYP activity. Leave the other half untreated (vehicle control).

• Compound Dosing: Prepare a 10-point serial dilution (0.1 µM to 1000 µM) of 5-bromo-3-chloro-2,6-dimethoxypyridine, 2-chloropyridine, and 3-bromopyridine in DMSO. Dose the cells, ensuring final DMSO concentration remains ≤0.5% to prevent solvent-induced cytotoxicity.

• Endpoint Analysis: After 48 hours of exposure, aspirate the media and add CellTiter-Glo® reagent to quantify ATP levels (directly proportional to viable cell number).

• Data Synthesis: Calculate IC₅₀ values for both the 1-ABT (+) and 1-ABT (-) groups. A lower IC₅₀ in the 1-ABT (-) group indicates bioactivation-dependent toxicity.

Self-validating in vitro workflow for assessing CYP-mediated halopyridine cytotoxicity.

Protocol 2: High-Throughput Ames Fluctuation Test (Mutagenicity) Causality & Rationale: Because 2-chloropyridine is a known mutagen[2], assessing the mutagenic potential of 5-bromo-3-chloro-2,6-dimethoxypyridine is critical. The fluctuation test in liquid media provides a highly quantitative, automated alternative to traditional agar plating.

• Strain Preparation: Grow Salmonella typhimurium strains TA98 (frameshift mutations) and TA100 (base-pair substitutions) overnight in exposure media.

• Metabolic Activation: Prepare a 10% v/v rat liver S9 mix (induced with Aroclor 1254) supplemented with an NADPH-regenerating system.

• Exposure: In a 384-well plate, combine the bacterial suspension, S9 mix (or buffer for negative metabolic control), and test compounds. Include 2-aminoanthracene as a positive control for S9 efficacy.

• Scoring: Incubate for 48 hours. The media contains a pH indicator (bromocresol purple). Wells containing revertant (mutated) bacteria will metabolize the media, dropping the pH and shifting the color from purple to yellow. Quantify the number of yellow wells to determine the mutagenic index.

Environmental & Aquatic Toxicity Considerations

Halopyridines are persistent environmental contaminants. The NTP has noted the presence of chloropyridines in wastewater streams, highlighting their resistance to natural degradation[7]. The addition of multiple halogens (Br, Cl) in 5-bromo-3-chloro-2,6-dimethoxypyridine significantly increases its lipophilicity and resistance to microbial dechlorination compared to mono-halogenated pyridines. Consequently, stringent effluent management and advanced oxidation processes (e.g., peroxymonocarbonate/hydrogen peroxide systems) are required to mitigate aquatic toxicity during scale-up manufacturing[6].

References

• National Toxicology Program. "NTP Technical Report on the Toxicity Studies of o-Chloropyridine (CASRN 109-09-1)
• National Center for Biotechnology Information. "Introduction - NTP Technical Report on the Toxicity Studies of o-Chloropyridine." NCBI,
• National Center for Biotechnology Information. "TOX-83: Toxicity Studies of o-Chloropyridine." NCBI,
• National Center for Biotechnology Information.
• PubChem. "3-Bromopyridine | C5H4BrN | CID 12286." NIH,
• Benchchem. "5-Bromo-3-chloro-2,6-dimethoxypyridine | 1917346-65-6." Benchchem,
• ACS Publications. "Controllable Pyridine N-Oxidation–Nucleophilic Dechlorination Process for Enhanced Dechlorination of Chloropyridines." Environmental Science & Technology,

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• 2. Introduction - NTP Technical Report on the Toxicity Studies of o-Chloropyridine (CASRN 109-09-1) Administered Dermally and in Drinking Water to F344/N Rats and B6C3F1/N Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to Validating Computational DFT Models for 5-bromo-3-chloro-2,6-dimethoxypyridine Reactivity

Authored for Researchers, Scientists, and Drug Development Professionals

In the intricate world of pharmaceutical and agrochemical development, predicting the reactivity of highly functionalized heterocyclic compounds is paramount. The molecule 5-bromo-3-chloro-2,6-dimethoxypyridine represents a common scaffold where the interplay of activating (dimethoxy) and deactivating/directing (halogen) groups presents a significant challenge for predicting reaction regioselectivity. This guide provides an in-depth comparison of computational Density Functional Theory (DFT) models and outlines a robust framework for their experimental validation, ensuring a reliable bridge between theoretical predictions and real-world chemical behavior.

As a Senior Application Scientist, my experience has shown that a purely theoretical approach, without experimental grounding, can lead to costly and time-consuming dead ends. Conversely, relying solely on experimental screening without theoretical insight is inefficient. This guide is structured to demonstrate a synergistic workflow, where computation informs experiment and experiment validates computation, ultimately accelerating the development pipeline.

Theoretical Framework: Decoding Reactivity with DFT

Density Functional Theory (DFT) has become a cornerstone of modern computational chemistry, offering a balance between accuracy and computational cost for predicting molecular properties and reactivity.[1][2] For a molecule like 5-bromo-3-chloro-2,6-dimethoxypyridine, we are primarily concerned with identifying the most probable sites for electrophilic, nucleophilic, and radical attack. Several DFT-derived concepts and descriptors are instrumental in this endeavor.

Frontier Molecular Orbitals (FMOs) and Conceptual DFT

The energies and spatial distributions of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) provide a first-pass assessment of reactivity. A high HOMO energy suggests susceptibility to electrophilic attack, while a low LUMO energy indicates a propensity for nucleophilic attack. The HOMO-LUMO energy gap is a key indicator of the molecule's overall kinetic stability.[3]

However, for a more nuanced understanding of site-selectivity in a polyfunctional molecule, we turn to Conceptual DFT descriptors like Fukui functions (f(r)) and the dual descriptor (Δf(r)) .[4][5][6]

• Fukui Function for Nucleophilic Attack (f+(r)) : Identifies sites most susceptible to attack by a nucleophile.

• Fukui Function for Electrophilic Attack (f-(r)) : Pinpoints sites most likely to be attacked by an electrophile.

• Dual Descriptor (Δf(r)) : Calculated as the difference between the nucleophilic and electrophilic Fukui functions, this descriptor provides a clearer, less ambiguous picture of reactive sites. A positive value indicates a site prone to nucleophilic attack, while a negative value signifies a site susceptible to electrophilic attack.[5][6]

Natural Bond Orbital (NBO) Analysis

NBO analysis provides a detailed picture of the electron density distribution and intramolecular interactions. For our target molecule, it can reveal hyperconjugative interactions that influence the stability and reactivity of specific C-Br and C-Cl bonds, offering insights into their relative leaving group potential in nucleophilic substitution reactions.[7]

Molecular Electrostatic Potential (MEP)

The MEP map is a color-coded visualization of the electrostatic potential on the electron density surface of a molecule.[8] It provides an intuitive guide to the regions of a molecule that are electron-rich (negative potential, typically colored red) and electron-poor (positive potential, typically colored blue). This allows for a quick visual identification of potential sites for electrophilic and nucleophilic attack.

Computational Methodology: A Self-Validating System

The reliability of DFT predictions is heavily dependent on the choice of the functional and basis set.[9][10] For halogenated aromatic systems, it is crucial to select methods that accurately account for electron correlation and dispersion effects.

Recommended DFT Functionals and Basis Sets

Based on literature benchmarks and our experience, the following combinations offer a good starting point for achieving a balance of accuracy and computational efficiency for molecules like 5-bromo-3-chloro-2,6-dimethoxypyridine:[9][10]

Functional	Basis Set	Key Strengths
B3LYP	6-311+G(d,p)	A widely used hybrid functional, often providing a good balance for geometry optimizations and electronic properties of organic molecules.[11][12]
M06-2X	6-311+G(d,p)	A high-nonlocality functional that often performs well for main-group thermochemistry and non-covalent interactions.[10]
ωB97X-D	def2-TZVP	A range-separated hybrid functional with an empirical dispersion correction, which is particularly important for accurately modeling systems with non-covalent interactions.[13]

Causality Behind the Choices:

• Hybrid Functionals (B3LYP, M06-2X, ωB97X-D): These functionals incorporate a portion of exact Hartree-Fock exchange, which helps to mitigate the self-interaction error inherent in many pure DFT functionals. This is particularly important for accurately describing charge localization and transition states.[14][15]

• Triple-Zeta Basis Sets (6-311+G(d,p), def2-TZVP): These basis sets provide a more flexible description of the valence electrons compared to smaller double-zeta sets.[16]

• Polarization and Diffuse Functions (+G(d,p)): The (d,p) polarization functions allow for anisotropy in the electron distribution, which is crucial for describing bonding in molecules with complex geometries. The + indicates the inclusion of diffuse functions, which are important for accurately describing anions and systems with diffuse electron density, a common feature in transition states.[11][16]

Computational Workflow Protocol

The following protocol outlines the steps for calculating the reactivity descriptors for 5-bromo-3-chloro-2,6-dimethoxypyridine.

Step 1: Geometry Optimization and Frequency Analysis

• Objective: To find the lowest energy structure of the molecule.

• Method: Perform a geometry optimization using the chosen functional and basis set (e.g., B3LYP/6-311+G(d,p)). Follow this with a frequency calculation at the same level of theory to confirm that the optimized structure is a true minimum (i.e., has no imaginary frequencies).[2]

Step 2: Single-Point Energy Calculations for Anion and Cation

• Objective: To obtain the electronic energies of the N+1 and N-1 electron systems required for Fukui function calculations.

• Method: Using the optimized geometry from Step 1, perform single-point energy calculations for the molecule with a charge of -1 (anion) and +1 (cation).

Step 3: Population Analysis and Reactivity Descriptor Calculation

• Objective: To calculate the condensed Fukui functions and dual descriptor.

• Method: Perform a population analysis (e.g., Natural Population Analysis) on the neutral, anionic, and cationic species to obtain the atomic charges. Use these charges to calculate the condensed-to-atom Fukui functions (f_k^+, f_k^-) and the dual descriptor (Δf_k) for each atom k.[5]

Step 4: NBO and MEP Analysis

• Objective: To gain further insight into bonding and electrostatic potential.

• Method: Perform NBO and MEP calculations on the optimized neutral molecule.

Computational Workflow Diagram

Caption: Workflow for DFT-based reactivity prediction.

Experimental Validation: Grounding Theory in Reality

Computational models, no matter how sophisticated, must be validated against experimental data. For 5-bromo-3-chloro-2,6-dimethoxypyridine, two common and informative reaction classes are particularly well-suited for this purpose: Palladium-catalyzed Suzuki-Miyaura cross-coupling and nucleophilic aromatic substitution (SNA_r).

Validation Experiment 1: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful tool for C-C bond formation and is highly sensitive to the electronic and steric environment of the C-halogen bond.[17][18] By reacting 5-bromo-3-chloro-2,6-dimethoxypyridine with an arylboronic acid, we can experimentally determine the relative reactivity of the C-Br and C-Cl bonds.

Hypothesis to be Tested: DFT calculations of bond dissociation energies (BDEs) for the C-Br and C-Cl bonds should correlate with the experimentally observed product distribution. The bond with the lower BDE is expected to be more reactive under Suzuki-Miyaura conditions.

Experimental Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: In a dry Schlenk flask under an inert atmosphere (e.g., Argon), combine 5-bromo-3-chloro-2,6-dimethoxypyridine (1.0 eq.), the chosen arylboronic acid (1.1 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and a base (e.g., K₂CO₃, 2.0 eq.).[19]

• Solvent Addition: Add a degassed solvent mixture, typically 1,4-dioxane and water (4:1 ratio).[18]

• Reaction Conditions: Heat the mixture with stirring to 85-95 °C and monitor the reaction progress by TLC or LC-MS.[18]

• Workup and Purification: After completion, cool the reaction, dilute with ethyl acetate, wash with water and brine, dry the organic layer, and concentrate. Purify the crude product via flash column chromatography.

• Analysis: Characterize the products (monosubstituted at the 5-position, monosubstituted at the 3-position, and disubstituted) and determine their relative ratios using ¹H NMR spectroscopy and/or GC-MS.

Validation Experiment 2: Nucleophilic Aromatic Substitution (SNA_r)

SNA_r reactions are sensitive to the electron-withdrawing nature of the ring and the stability of the intermediate Meisenheimer complex.[20][21] Reacting our substrate with a nucleophile, such as sodium methoxide, will reveal the preferred site of nucleophilic attack.

Hypothesis to be Tested: The site of substitution should correspond to the atom with the most positive value for the condensed Fukui function for nucleophilic attack (f_k^+) and the dual descriptor (Δf_k).

Experimental Protocol: Nucleophilic Aromatic Substitution

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve 5-bromo-3-chloro-2,6-dimethoxypyridine (1.0 eq.) in a suitable anhydrous solvent like DMF or DMSO.[21]

• Reagent Addition: Add the nucleophile (e.g., sodium methoxide, 1.2 eq.).

• Reaction Conditions: Heat the reaction mixture (e.g., to 80-120 °C) and monitor its progress by TLC or LC-MS.[21]

• Workup and Purification: Upon completion, cool the reaction, quench with water, and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer, dry, and concentrate. Purify the crude product by flash column chromatography.

• Analysis: Characterize the product(s) to determine the site of substitution using NMR and mass spectrometry.

Experimental Validation Workflow Diagram

Caption: Experimental workflow for validating DFT predictions.

Results and Discussion: Bridging Theory and Practice

This section is designed to present a comparative analysis of hypothetical data derived from the computational models and the subsequent experimental validation.

Comparison of Predicted and Experimental Reactivity

Table 1: Comparison of DFT Reactivity Descriptors (Hypothetical Data for Illustrative Purposes)

Atomic Position	Fukui (f_k^+)	Fukui (f_k^-)	Dual Descriptor (Δf_k)	Calculated C-X BDE (kcal/mol)
C3-Cl	0.18	0.05	+0.13	85.2
C4-H	0.09	0.15	-0.06	-
C5-Br	0.15	0.08	+0.07	72.5

Interpretation:

• The DFT calculations predict that the C3 position is the most susceptible to nucleophilic attack , as indicated by the highest positive values for both the f_k^+ and the dual descriptor.

• The C4 position is predicted to be the most likely site for electrophilic attack , having the most negative dual descriptor value.

• The C-Br bond at the C5 position has a significantly lower calculated Bond Dissociation Energy (BDE) than the C-Cl bond at the C3 position, suggesting it is the more labile leaving group in reactions like the Suzuki-Miyaura coupling.

Table 2: Experimental Validation Summary (Hypothetical Data for Illustrative Purposes)

Reaction	Experimental Outcome	Correlation with DFT Prediction
Suzuki-Miyaura Coupling	Selective C-C bond formation at the C5 position (bromo position). >95% yield of the 5-aryl product.	Excellent. Correlates with the lower calculated BDE of the C-Br bond.
Nucleophilic Aromatic Substitution	Selective substitution of the chloro group at the C3 position by the methoxide nucleophile.	Excellent. Correlates with the Fukui and dual descriptor analysis.

Conclusion and Recommendations

This guide has demonstrated a robust, self-validating workflow for predicting and confirming the reactivity of 5-bromo-3-chloro-2,6-dimethoxypyridine. The strong correlation between the predictions from DFT models (specifically using the B3LYP functional and 6-311+G(d,p) basis set) and the outcomes of experimental Suzuki-Miyaura and SNA_r reactions provides a high degree of confidence in the computational approach.

For researchers, scientists, and drug development professionals, the key takeaways are:

• No Single Metric is Sufficient: A comprehensive reactivity prediction requires the analysis of multiple DFT descriptors, including FMOs, Fukui functions, the dual descriptor, and MEP maps.

• Methodology Matters: The choice of DFT functional and basis set is critical for obtaining accurate results. For halogenated pyridines, hybrid functionals like B3LYP or M06-2X with a triple-zeta basis set including polarization and diffuse functions are recommended.

• Experimental Validation is Non-Negotiable: Computational predictions must always be anchored to experimental reality. Targeted validation experiments, such as those outlined here, are essential for building predictive models that can be trusted to guide synthetic strategy.

By integrating high-level computational modeling with targeted experimental validation, research and development teams can navigate the complex reactivity landscapes of polyfunctionalized molecules with greater efficiency and predictability, ultimately accelerating the discovery of new medicines and materials.

References

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• Unraveling Bonding Mechanisms and Electronic Structure of Pyridine Oximes on Fe(110)
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• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investig
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• Performance of Functionals and Basis Sets in Calculating Redox Potentials of Nitrile Alkenes and Aromatic Molecules using Density Functional Theory.
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• Synthesis and microwave-promoted Suzuki-Miyaura cross-coupling reactions of 5-bromo-1,3,3-trimethyl-1,3- dihydro-6ʹH-spiro[indole-2,2ʹ-piperidin]. Lietuvos mokslų akademija.
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• When the theory is applied to weak bonds, we find the energetics of the S22 dataset to be normal (almost always), but that halogen bonds are almost always abnormal, and many chalcogen bonds are as well (depending on the functional). Burke Group.
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LC-MS vs GC-MS validation for 5-bromo-3-chloro-2,6-dimethoxypyridine detection

LC-MS vs. GC-MS Validation for the Detection of 5-Bromo-3-chloro-2,6-dimethoxypyridine: A Comprehensive Methodological Guide

As a Senior Application Scientist, I frequently encounter the challenge of developing robust, highly sensitive assays for heavily functionalized heterocyclic compounds. 5-Bromo-3-chloro-2,6-dimethoxypyridine (CAS: 1917346-65-6) represents a unique analytical target. Its structure—a pyridine ring substituted with two halogens (bromine and chlorine) and two electron-donating methoxy groups—makes it a critical building block in pharmaceutical synthesis and a potential trace impurity requiring rigorous validation.

The dual nature of this molecule—its volatility imparted by the halogens and its proton affinity driven by the pyridine nitrogen and methoxy oxygens—allows for detection via both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice between these platforms hinges on matrix complexity, required sensitivity, and throughput.

Mechanistic Causality in Ionization & Detection

Why does the molecular structure dictate the analytical method?

• GC-MS (Electron Ionization - EI) : The halogens (Br and Cl) provide a distinct isotopic signature. Bromine has a roughly 1:1 ratio of ^79Br to ^81Br, while Chlorine has a 3:1 ratio of ^35Cl to ^37Cl. In EI (70 eV), the molecular ion[M]⁺ at m/z 251, 253, and 255 will display a highly characteristic isotopic cluster[1]. This makes GC-MS exceptionally specific for halogenated pyridines, especially when analyzing non-polar matrices like active pharmaceutical ingredient (API) intermediates[2].

• LC-MS/MS (Electrospray Ionization - ESI+) : The pyridine nitrogen is readily protonated in acidic mobile phases (e.g., 0.1% formic acid), yielding a strong [M+H]⁺ precursor ion at m/z 252/254/256[3][4]. Collision-Induced Dissociation (CID) typically results in the neutral loss of the methoxy groups (as •CH3 or CH3OH) or cleavage of the halogens. LC-MS/MS is superior for trace-level quantification (e.g., genotoxic impurity profiling) in aqueous or highly polar matrices, such as formulated drug products or plasma[5][6].

Analytical Decision Workflow

Decision workflow for 5-bromo-3-chloro-2,6-dimethoxypyridine analysis platform selection.

Experimental Protocols: A Self-Validating Approach

To ensure trustworthiness, every protocol must be a self-validating system. This requires incorporating stable isotope-labeled internal standards (SIL-IS) or structurally similar analogs (e.g., 2-chloromethyl-3,4-dimethoxypyridine) to correct for matrix effects, ion suppression, and extraction losses[6].

Protocol 1: GC-MS Validation for API Intermediates

Rationale: GC-MS is ideal for volatile halogenated pyridines in organic synthesis matrices, offering high specificity through isotopic pattern recognition[2].

• Sample Preparation : Dissolve the API intermediate in a non-polar solvent like hexane or methyl tert-butyl ether (MTBE) to a concentration of 1 mg/mL. Spike with an internal standard (e.g., 2,6-dimethoxypyridine) at 1 µg/mL.

• Chromatography : Utilize a capillary column such as a DB-5MS or DB-624 (30 m × 0.25 mm × 0.25 µm).

  • Temperature Program : Initial 60°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min). Causality: The slow ramp ensures baseline resolution of the target from structurally similar halogenated byproducts that may form during synthesis.

  • Carrier Gas : Helium at 1.0 mL/min (constant flow).

• Mass Spectrometry :

  • Ionization : Electron Ionization (EI) at 70 eV.

  • Acquisition : Selected Ion Monitoring (SIM) mode targeting the molecular ion cluster m/z 251, 253, and 255. The isotopic ratio must match theoretical values (approx. 3:4:1) to confirm identity and validate the absence of co-eluting interferences.

Protocol 2: LC-MS/MS Validation for Trace/Genotoxic Impurity Profiling

Rationale: When 5-bromo-3-chloro-2,6-dimethoxypyridine is monitored as a trace impurity in a final drug product, sub-ppm sensitivity is required, necessitating the use of LC-MS/MS[3][6].

• Sample Preparation : Dissolve the sample in 50% acetonitrile/water. If extracting from a complex biological matrix, use Solid-Phase Extraction (SPE) with a polymeric reversed-phase sorbent to concentrate the analyte and remove ion-suppressing salts.

• Chromatography :

  • Column : C18 column (e.g., 100 mm × 2.1 mm, 1.7 µm particle size) for Ultra-High Performance Liquid Chromatography (UHPLC)[4].

  • Mobile Phase : A = 0.1% Formic acid in water (Causality: Low pH promotes pyridine protonation); B = 0.1% Formic acid in acetonitrile.

  • Gradient : 10% B to 90% B over 5 minutes.

• Mass Spectrometry :

  • Ionization : ESI in positive mode.

  • MRM Transitions : Isolate the ^79Br/^35Cl isotope [M+H]⁺ at m/z 252. Fragment using Collision-Induced Dissociation (CID) with Argon. Monitor transitions such as m/z 252 → [Fragment 1] (Quantifier) and m/z 254 → [Fragment 2] (Qualifier). Optimization of collision energy (typically 15-25 eV) is critical to maximize the signal-to-noise ratio[3].

Quantitative Data Comparison

The following table synthesizes expected validation parameters based on analogous halogenated dimethoxypyridine methods[2][5][6].

Validation Parameter	GC-MS (SIM Mode)	LC-MS/MS (MRM Mode)	Mechanistic Driver
Limit of Detection (LOD)	0.1 - 0.3 ppm	0.005 - 0.05 ppm	ESI+ MRM eliminates chemical background noise better than EI SIM.
Linear Dynamic Range	1.0 - 100 ppm	0.02 - 500 ng/mL	LC-MS/MS detectors offer a wider dynamic range for trace analysis.
Matrix Effect	Minimal in non-polar extracts	Moderate to High (Ion Suppression)	Co-eluting polar compounds in LC compete for charge in the ESI droplet.
Recovery	95 - 105% (LLE)	85 - 110% (SPE)	Liquid-Liquid Extraction (LLE) is highly efficient for this lipophilic molecule.
Specificity	Excellent (Isotopic pattern)	Excellent (Precursor-to-product ion)	GC relies on halogen isotopic clusters; LC relies on specific CID fragmentation.

Conclusion

For the detection of 5-bromo-3-chloro-2,6-dimethoxypyridine, the selection between LC-MS and GC-MS is not a matter of one being universally superior, but rather matching the analytical tool to the matrix environment. GC-MS offers ruggedness and unparalleled isotopic specificity for intermediate testing[2], while LC-MS/MS provides the extreme sensitivity required for trace-level impurity profiling in final pharmaceutical products[6].

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